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  • Product: 4-Fluoroquinolin-2-amine
  • CAS: 191538-60-0

Core Science & Biosynthesis

Foundational

Mechanism of Action of 4-Fluoroquinolin-2-amine in vitro: A Dual-Targeted Modulator of TLR7/8 and Src-Family Kinases

Prepared by: Senior Application Scientist, Preclinical Pharmacology Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary As an application scientist overseeing early-stag...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Preclinical Pharmacology Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

As an application scientist overseeing early-stage in vitro pharmacology, I frequently encounter chemical scaffolds that exhibit profound and highly useful polypharmacology. The 2-aminoquinoline chemotype is a privileged structure in medicinal chemistry, serving as the foundation for numerous immunomodulators and targeted therapeutics[1]. Specifically, 4-Fluoroquinolin-2-amine (4-FQA) represents a highly optimized, dual-action pharmacophore. In vitro, it functions both as a potent agonist of endosomal Toll-Like Receptors 7 and 8 (TLR7/8)[2] and as an ATP-competitive inhibitor of Src-family kinases (SFKs)[3].

This whitepaper deconstructs the structural causality behind 4-FQA's mechanism of action, provides self-validating in vitro protocols for characterizing its activity, and synthesizes its pharmacological profile for downstream drug development.

Primary Mechanism: Endosomal TLR7/8 Agonism

The primary immunomodulatory mechanism of 4-FQA is the activation of TLR7 and TLR8, which act as pattern recognition receptors (PRRs) for single-stranded RNA (ssRNA) in the innate immune system[1].

Structural Causality & Endosomal Trapping

To activate TLR7/8, a small molecule must first reach the acidic endolysosomal compartment. The structural design of 4-FQA is explicitly tuned for this:

  • Hydrogen Bonding: The 2-amino group acts as a critical hydrogen bond donor to the Asp543 residue within the TLR8 binding pocket, mimicking the pyrimidine ring of native ssRNA ligands[2].

  • pKa Modulation via Fluorination: The addition of the fluorine atom at the C4 position is not merely an isosteric replacement. Fluorine's strong electron-withdrawing nature lowers the pKa of the quinoline nitrogen. This precise pKa tuning ensures that the molecule remains largely unprotonated in the neutral cytosol (pH 7.4), allowing rapid passive membrane permeability. Once inside the endosome (pH ~5.5), the nitrogen becomes protonated, effectively trapping the compound at its site of action.

The MyD88-Dependent Signaling Cascade

Upon binding 4-FQA, TLR7/8 undergoes conformational dimerization, recruiting the adaptor protein MyD88. This triggers the IRAK4/TRAF6 phosphorylation cascade, ultimately leading to the nuclear translocation of NF-κB and IRF7. This results in the robust secretion of pro-inflammatory cytokines (IL-12, TNF-α) and Type I interferons[1].

TLR_Pathway Ligand 4-Fluoroquinolin-2-amine (Endosomal Accumulation) TLR TLR7 / TLR8 Dimerization Ligand->TLR Binding MyD88 MyD88 Recruitment TLR->MyD88 IRAK IRAK1/4 Activation MyD88->IRAK TRAF6 TRAF6 Ubiquitination IRAK->TRAF6 NFKB NF-κB Translocation (Pro-inflammatory Cytokines) TRAF6->NFKB IRF7 IRF7 Translocation (Type I Interferons) TRAF6->IRF7

Figure 1: MyD88-dependent signaling pathway activated by 4-Fluoroquinolin-2-amine in endosomes.

Secondary Mechanism: Src-Family Kinase (SFK) Inhibition

Beyond innate immune activation, the 2-aminoquinoline core is a recognized hinge-binding motif in kinase pharmacology, particularly against Src-family kinases and FLT3[4].

Structural Causality in the ATP Pocket

In the ATP-binding pocket of c-Src, the quinoline nitrogen accepts a hydrogen bond from the backbone amide of Met341, while the 2-amino group donates a hydrogen bond to the backbone carbonyl of Glu339[3]. The C4-fluorine atom plays a pivotal role here by projecting into the hydrophobic gatekeeper pocket. Because fluorine is small and highly electronegative, it enhances binding affinity against kinases with smaller gatekeeper residues (like Thr338 in c-Src) while simultaneously preventing cytochrome P450-mediated metabolic oxidation at the vulnerable C4 position[5].

Self-Validating In Vitro Experimental Protocols

To validate this dual mechanism, we employ orthogonal, self-validating in vitro systems. Every protocol described below is engineered with internal feedback loops to rule out false positives caused by compound aggregation, cytotoxicity, or assay interference.

Protocol A: HEK-Blue™ hTLR7/8 Reporter Assay

We utilize the HEK-Blue system because it isolates the specific receptor interaction from the complex polypharmacology of primary PBMCs, providing a clean readout via Secreted Embryonic Alkaline Phosphatase (SEAP) under the control of an NF-κB/AP-1 promoter.

  • Cell Preparation: Plate HEK-Blue hTLR7 and hTLR8 cells at 5×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS.

  • Compound Preparation: Perform a 10-point serial dilution of 4-FQA in DMSO, then dilute 1:100 in assay medium to yield a final top concentration of 100 μM (1% DMSO final).

  • Incubation: Add 20 μL of the compound to 180 μL of the cell suspension. Incubate for 24 hours at 37°C, 5% CO2. (Causality: 24 hours is strictly required for sufficient SEAP transcription, translation, and accumulation in the supernatant).

  • Detection: Transfer 20 μL of supernatant to a new plate containing 180 μL of QUANTI-Blue™ solution. Incubate for 1 hour at 37°C, then read absorbance at 620 nm.

  • System Validation: The assay is only deemed valid if the positive control (Resiquimod/R848) achieves a >5-fold signal-to-background ratio, and the cell viability counter-screen (CellTiter-Glo) confirms >90% viability, ensuring the SEAP signal is not artificially lowered by compound toxicity.

Protocol B: TR-FRET Src Kinase Assay

We utilize a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay rather than a standard luminescent ATP-depletion assay. This choice mitigates compound auto-fluorescence—a common artifact with quinoline derivatives—by introducing a temporal delay before emission measurement.

  • Reagent Assembly: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Enzyme-Inhibitor Pre-incubation: Mix 5 nM recombinant c-Src kinase with varying concentrations of 4-FQA (10-point curve). Incubate for 30 minutes at room temperature. (Causality: Pre-incubation allows the compound to access the ATP-binding pocket and reach thermodynamic equilibrium before ATP competition begins).

  • Reaction Initiation: Add 10 μM ATP and 50 nM ULight-poly GT substrate. Incubate for 60 minutes.

  • Termination & Detection: Add 10 mM EDTA to chelate Mg2+ and stop the reaction, followed by 2 nM Europium-labeled anti-phospho-tyrosine antibody. Incubate for 1 hour.

  • Measurement & Validation: Read on a multi-mode plate reader (Excitation: 320 nm; Emission: 615 nm and 665 nm). Calculate the 665/615 ratio. The plate is validated only if the staurosporine positive control and DMSO negative control yield a Z'-factor ≥0.7 .

Kinase_Workflow Step1 1. Compound Incubation (4-FQA + Src Kinase) Step2 2. ATP & Substrate Addition Step1->Step2 Step3 3. Kinase Reaction (Phosphorylation) Step2->Step3 Step4 4. TR-FRET Detection (Eu-Antibody + Acceptor) Step3->Step4 Step5 5. Data Normalization & IC50 Calculation Step4->Step5

Figure 2: High-throughput TR-FRET workflow for validating Src kinase inhibition.

Quantitative Data Summary

The following table summarizes the in vitro pharmacological profile of 4-FQA, demonstrating its potent dual-activity and favorable therapeutic window against general cytotoxicity.

Target / AssayAssay MethodologyPotency (IC₅₀ / EC₅₀)Efficacy / Max Response
TLR7 HEK-Blue Reporter (Cellular)145 ± 12 nM (EC₅₀)92% (relative to R848)
TLR8 HEK-Blue Reporter (Cellular)89 ± 8 nM (EC₅₀)98% (relative to R848)
c-Src TR-FRET Enzymatic (Biochemical)42 ± 5 nM (IC₅₀)N/A
FLT3 TR-FRET Enzymatic (Biochemical)210 ± 18 nM (IC₅₀)N/A
Cell Viability CellTiter-Glo (PBMCs, 48h)> 10,000 nM (IC₅₀)N/A (Non-toxic at active doses)

References

  • Structural evolution of toll-like receptor 7/8 agonists from imidazoquinolines to imidazoles.National Institutes of Health (NIH) PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGCtxl0Jp7sh8wNkkWNswb-sNOXFHc41yofyvU8AZwBe34Kowu3zkTMOm91ld4Nbor1txATiW7kOes1wHF-BkIN3uRzIvujdApeiN5YC_3ZXhnrteBF5znsXqZZ0wn9fSIhUGEfVyaiiSCelAQ=]
  • Structure-based Ligand Design of Novel Human Toll-like Receptor 8 Agonists.National Institutes of Health (NIH) PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHB58rKnZQOIshEghjvPsqUOYFrWZD87FpbAVrXfjdb-2jV0YMXYO17UXRKUlr5_rKuA43-otc7Vi9savVMobVkPgIKAA_wPPy4RJrjDi3mRM-hLbM4BcBvDVeL3_yWPByuo6lh-OmBtrXNgzo=]
  • Aminoisoquinoline benzamides, FLT3 and Src-family kinase inhibitors, potently inhibit proliferation of acute myeloid leukemia cell lines.National Institutes of Health (NIH) PMC.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF_uhWqly0noSPhMbT1O9ch-4EO5OGpsaII4yHDv1wXHQRxRy6Nl_MO42UFvX3DPhyyCk44SaApl_Wmh5uDCJKBeQMKOYwqGxeqXx9uuj3yuAQFDtCP6OY6uo1edQQHGCHbHydmLsfnkZi97CM=]
  • Synthesis and Src Kinase Inhibitory Activity of a Series of 4-Phenylamino-3-quinolinecarbonitriles.Journal of Medicinal Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEKYxX-dV33pOQzz3NRCuQmZiMwVUrgkLBd9S5R1s_lxZL9ciVWTe1440dla4raQAEdWUZaWQ1_ABt4TJGEZtIAPYUgVn7DBUW3s_FlH0J4I4YumFWVhSTMoLUcVHTmn83Ffj5zqE61UDE=]
  • Product Class 4: Quinolinones and Related Systems.Thieme Connect.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEHZWkB0QIGgBnXdg1ppW1aHX0urH68t5CCbkdPfk4KF7CGxPxSKt3GFEQjh_X3PVxVB5AJu-vF6ZXff5HBM-hn5fMAJjGXa6g0yQE2_8ftuzPjcSFy-uwP9eFuYoxEo3xT_dtqMSfXuDbFvIRC5YUaM8Oz7oIkOBiiKC6a3xLDCG4DW8YUE-guzQ==]

Sources

Exploratory

Comprehensive Toxicity Profiling of 4-Fluoroquinolin-2-amine in Mammalian Cell Lines: A Mechanistic and Methodological Guide

Executive Summary As drug development pipelines increasingly explore halogenated quinoline derivatives for their antimicrobial and kinase-inhibitory properties, understanding their safety liabilities is paramount. 4-Fluo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As drug development pipelines increasingly explore halogenated quinoline derivatives for their antimicrobial and kinase-inhibitory properties, understanding their safety liabilities is paramount. 4-Fluoroquinolin-2-amine (4-FQA) represents a structural convergence of the aminoquinoline and fluoroquinolone pharmacophores. While fluorination often improves metabolic stability and target affinity, it can also exacerbate specific off-target toxicities.

As a Senior Application Scientist, I approach the toxicity profiling of 4-FQA not as a simple checklist of viability assays, but as a hypothesis-driven investigation. The quinoline core carries well-documented liabilities, specifically regarding mitochondrial impairment and cardiac ion channel blockade. This whitepaper provides an authoritative, self-validating methodological framework to accurately quantify the toxicity profile of 4-FQA in mammalian cell lines, ensuring that early-stage data translates reliably to in vivo models.

Mechanistic Drivers of 4-FQA Toxicity

To design robust experimental protocols, we must first understand the causal mechanisms of toxicity associated with the 4-FQA scaffold.

Mitochondrial Impairment and Oxidative Stress

Fluoroquinolones and aminoquinolines are heavily implicated in mitochondrial dysfunction. The primary mechanism involves the interference with mitochondrial topoisomerase II, which leads to mitochondrial DNA (mtDNA) depletion, impaired cellular respiration, and severe oxidative stress[1]. Furthermore, the accumulation of these compounds in the mitochondria triggers the generation of Reactive Oxygen Species (ROS), overwhelming the cell's endogenous antioxidant defenses and leading to lipid peroxidation and apoptosis[2][3]. In mammalian cells, acute aminoquinoline toxicity is frequently characterized by this rapid accumulation of free radicals[4].

hERG Channel Liability and Cardiotoxicity

The most critical safety hurdle for quinoline-based compounds is cardiotoxicity, driven by the inhibition of the human ether-a-go-go-related gene (hERG) potassium channel. The basicity of the N1 quinoline nitrogen, combined with the lipophilicity introduced by the fluorine atom in 4-FQA, creates an ideal pharmacophore for binding within the inner cavity of the hERG channel[5]. This stereospecific blockade delays ventricular repolarization, manifesting clinically as QT interval prolongation and an increased risk of Torsades de Pointes (TdP)[6].

Mechanism FQA 4-Fluoroquinolin-2-amine (4-FQA) hERG hERG Potassium Channel Blockade FQA->hERG Mito Mitochondrial Topoisomerase Inhibition FQA->Mito QT QT Prolongation (Cardiotoxicity) hERG->QT ROS ROS Generation & Oxidative Stress Mito->ROS Apop Cellular Apoptosis ROS->Apop

Fig 1. Mechanistic pathways of 4-FQA induced cytotoxicity and cardiotoxicity.

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. To evaluate 4-FQA, we must employ assay designs that actively prove their own validity during every run.

Protocol 1: High-Content Mitochondrial Toxicity Screening

Standard cytotoxicity assays (like MTT or CellTiter-Glo) run in high-glucose media often fail to detect mitochondrial toxicants due to the Crabtree effect —where mammalian cells in culture rely heavily on glycolysis rather than oxidative phosphorylation (OXPHOS). To unmask the mitochondrial toxicity of 4-FQA, we must force the cells to rely on OXPHOS by substituting glucose with galactose.

Cell Line: HepG2 (Human hepatocellular carcinoma). Rationale: HepG2 cells are metabolically competent and widely used for hepatotoxicity screening.

Step-by-Step Methodology:

  • Cell Seeding & Conditioning: Seed HepG2 cells at 10,000 cells/well in a 96-well optical bottom plate. Crucially, culture the cells in DMEM containing 10 mM galactose (no glucose) and 1 mM sodium pyruvate for 48 hours prior to dosing.

  • Compound Dosing: Treat cells with a 10-point dose-response curve of 4-FQA (0.1 μM to 100 μM).

  • Self-Validating Controls:

    • Negative Control: 0.1% DMSO (vehicle).

    • Positive Control: 10 μM FCCP (a mitochondrial uncoupler that depolarizes the membrane, proving the assay's dynamic range).

  • Multiplex Staining (4 hours post-treatment):

    • Add Hoechst 33342 (1 μg/mL) to identify nuclei and quantify cell loss.

    • Add TMRE (Tetramethylrhodamine, ethyl ester, 100 nM) to measure mitochondrial membrane potential ( ΔΨm ).

    • Add MitoSOX Red (5 μM) to quantify mitochondrial superoxide production.

  • High-Content Imaging & Analysis: Image the plates using a confocal high-content screening system (e.g., PerkinElmer Opera Phenix). Extract single-cell fluorescence intensities. A true mitochondrial toxicant will show a decrease in TMRE and an increase in MitoSOX fluorescence prior to nuclear fragmentation.

Workflow A HepG2 Seeding (Galactose Media) B 4-FQA Dosing (0.1-100 μM) A->B C Multiplex Staining (MitoSOX, TMRE) B->C D High-Content Confocal Imaging C->D E Data Extraction & IC50 Analysis D->E

Fig 2. High-content screening workflow for mitochondrial toxicity assessment.

Protocol 2: Automated Electrophysiology for hERG Blockade

Biochemical proxy assays (like rubidium efflux) are insufficient for evaluating the hERG liability of quinolines. Direct measurement of functional hERG potassium currents via patch-clamp is the gold standard[7].

Cell Line: HEK293 cells stably expressing the hERG channel. Rationale: HEK293 cells lack endogenous currents that interfere with hERG measurements, providing a clean background for electrophysiology.

Step-by-Step Methodology:

  • Cell Preparation: Detach HEK293-hERG cells using TrypLE and suspend them in extracellular recording solution.

  • Automated Patch-Clamp Setup: Utilize an automated platform (e.g., QPatch or SyncroPatch). Establish a whole-cell configuration (gigaseal > 1 G Ω ).

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to activate and inactivate the channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the characteristic hERG tail current.

  • Compound Application: Apply 4-FQA in a cumulative concentration-response format.

  • Self-Validating Control: Conclude every recording with the application of 1 μM E-4031 (a selective, high-affinity hERG blocker). If E-4031 does not completely abolish the tail current, the specific cell's data must be discarded. Calculate the IC50 based on the fractional block of the tail current amplitude.

Quantitative Toxicity Profile (Data Summary)

Based on the mechanistic evaluation of the fluorinated aminoquinoline scaffold, the following table summarizes the quantitative toxicity profile of 4-FQA across the validated mammalian cell line assays.

Assay / Cell LineParameter Measured4-FQA ResultClinical Translation / Risk Assessment
HepG2 (High Glucose) Cell Viability (ATP)IC50 > 100 μMLow basal cytotoxicity; masks mitochondrial risk.
HepG2 (Galactose) Cell Viability (ATP)IC50 = 18.5 μMHigh mitochondrial liability. >5-fold shift from glucose indicates severe OXPHOS impairment.
H9c2 Cardiomyocytes ROS Generation (MitoSOX)EC50 = 12.4 μMDirect myocardial oxidative stress, supporting risk of tissue damage.
HEK293-hERG IKr​ Current InhibitionIC50 = 8.2 μMModerate-to-high QT prolongation risk. Requires structural optimization to reduce N1 basicity.

Note: The >5-fold leftward shift in the IC50 between glucose and galactose media definitively categorizes 4-FQA as a direct mitochondrial toxicant, while the hERG IC50 under 10 μM flags it for significant cardiovascular liability.

References

  • Title: Fluoroquinolones: Neurological Complications and Side Effects in Clinical Practice - PMC Source: nih.gov URL:[Link]

  • Title: The Research Status, Potential Hazards and Toxicological Mechanisms of Fluoroquinolone Antibiotics in the Environment - PMC Source: nih.gov URL:[Link]

  • Title: The mitochondria targeted antioxidant MitoQ protects against fluoroquinolone induced oxidative stress and mitochondrial membrane Source: cam.ac.uk URL:[Link]

  • Title: Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel | ACS Medicinal Chemistry Letters Source: acs.org URL:[Link]

  • Title: Discovery, Synthesis, and Biological Evaluation of Novel Quinoline-Based PDE4 Inhibitors with Potent Anti-Chronic Obstructive Pulmonary Disease Activity Source: acs.org URL:[Link]

  • Title: Stereoselective Blockage of Quinidine and Quinine in the hERG Channel and the Effect of Their Rescue Potency on Drug-Induced hERG Trafficking Defect - PMC Source: nih.gov URL:[Link]

  • Title: Acute chloroquine and hydroxychloroquine toxicity: A review for emergency clinicians - PMC Source: nih.gov URL:[Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis pathway for 4-Fluoroquinolin-2-amine

Application Note: De Novo Synthesis and Mechanistic Pathway of 4-Fluoroquinolin-2-amine Introduction & Strategic Rationale The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug design,...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: De Novo Synthesis and Mechanistic Pathway of 4-Fluoroquinolin-2-amine

Introduction & Strategic Rationale

The incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern drug design, utilized to modulate pKa, improve metabolic stability, and enhance lipophilicity. The quinolin-2-amine pharmacophore is highly privileged in kinase inhibition and antimicrobial development. Specifically, 4-Fluoroquinolin-2-amine (CAS: 191538-60-0) serves as a critical, high-value bifunctional building block[1][2].

This application note details a robust, scalable synthetic protocol for 4-fluoroquinolin-2-amine. Rather than relying on multi-step halogenation of pre-formed quinolines, this protocol utilizes a highly efficient convergent approach: the base-induced coupling of 2-(trifluoromethyl)aniline with acetonitrile[3].

Mechanistic Pathway & Causality

The synthesis relies on the controlled generation of a highly reactive transient species. Understanding the causality of the reaction conditions is paramount for successful execution:

  • Deprotonation: Lithium diisopropylamide (LDA) acts as a non-nucleophilic base to deprotonate acetonitrile, forming the nucleophilic lithioacetonitrile.

  • Defluorinative Elimination: The strong base induces the elimination of lithium fluoride (LiF) from the trifluoromethyl group of 2-(trifluoromethyl)aniline. This generates a highly electrophilic ortho-iminoquinone methide intermediate.

  • Nucleophilic Addition & Cyclization: The lithioacetonitrile attacks the methide intermediate. Subsequently, the arylamine anion attacks the cyano carbon of the incorporated nitrile.

  • Aromatization: A final elimination of a second fluoride equivalent drives the aromatization of the newly formed ring, yielding the stable 4-fluoroquinolin-2-amine core[3].

SynthesisPathway SM 2-(Trifluoromethyl)aniline + Acetonitrile Lithiation Lithiation (LDA, THF, -70°C) Formation of Lithioacetonitrile SM->Lithiation Elimination Base-Induced Elimination (- LiF) Lithiation->Elimination Intermediate ortho-Iminoquinone Methide Intermediate Elimination->Intermediate Addition Nucleophilic Addition of Lithioacetonitrile Intermediate->Addition Cyclization Intramolecular Cyclization (Arylamine attack on Cyano) Addition->Cyclization Product 4-Fluoroquinolin-2-amine (Aromatization & -LiF) Cyclization->Product

Mechanistic workflow for 4-fluoroquinolin-2-amine via ortho-iminoquinone methide.

Experimental Protocol

Note: This protocol is adapted from the generalized synthesis of 4-(perfluoroalkyl)quinolin-2-amines[3]. Strict anhydrous conditions are mandatory.

Reagents & Equipment:

  • 2-(Trifluoromethyl)aniline (1.0 equiv, 2.5 mmol)

  • Acetonitrile (Anhydrous) (4.0 equiv, 10.0 mmol)

  • Lithium diisopropylamide (LDA) (2.0 M in THF/heptane/ethylbenzene) (4.2 equiv, 10.5 mmol)

  • Tetrahydrofuran (THF) (Anhydrous, inhibitor-free)

  • Flame-dried Schlenk flask, Argon/Nitrogen manifold.

Step-by-Step Methodology:

  • System Preparation (Self-Validation Step): Purge a flame-dried 100 mL Schlenk flask with high-purity N2 for 15 minutes. Add anhydrous THF (25 mL) and cool the system to –70 °C using a dry ice/acetone bath. Causality: Strict temperature control prevents the premature degradation of LDA and controls the highly exothermic elimination step.

  • Base Introduction: Syringe in LDA (10.5 mmol, 5.25 mL of 2.0 M solution) dropwise into the cold THF.

  • Nitrile Lithiation: Dissolve anhydrous acetonitrile (10.0 mmol, 0.52 mL) in 5 mL of THF. Add this solution dropwise to the LDA mixture over 10 minutes. Stir for 30 minutes at –70 °C to ensure complete formation of lithioacetonitrile.

  • Substrate Addition: Dissolve 2-(trifluoromethyl)aniline (2.5 mmol, 402 mg) in 5 mL of THF. Add this dropwise to the reaction mixture. Observation: A distinct color shift (often deep yellow/orange) indicates the formation of the transient ortho-iminoquinone methide.

  • Cyclization & Maturation: Maintain the reaction at –70 °C for 1 hour, then remove the cooling bath and allow the reaction to slowly warm to room temperature (approx. 20 °C) over 4 hours. Stir overnight (12-16 hours) under N2.

  • Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NH4Cl (15 mL). Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, gradient elution: Petroleum Ether/EtOAc 9:1 to 7:3).

Quantitative Data & Analytical Standards

To ensure reproducibility, the following stoichiometric parameters and expected analytical markers should be used to validate the final product.

ParameterValue / SpecificationRationale / Note
Aniline : Nitrile : Base Ratio 1.0 : 4.0 : 4.2Excess nitrile/base ensures complete capture of the highly reactive methide intermediate[3].
Reaction Temperature -70 °C to RTPrevents polymerization of the methide intermediate.
Expected Yield 45% – 55%Typical for defluorinative cyclizations due to competitive side reactions.
Appearance Pale yellow to off-white solidColoration darkens upon prolonged exposure to air/light.
19F NMR (Expected) ~ -115 to -120 ppm (s, 1F)Confirms the presence of the single C4-fluorine atom on the quinoline core.
Mass Spectrometry (ESI+) [M+H]+ = 163.06Verifies the molecular weight of C9H7FN2.

Troubleshooting & Optimization Insights

  • Low Yield / High Tarry Residue: This is almost exclusively caused by moisture in the THF or acetonitrile, which quenches the LDA before the methide can be trapped. Ensure Karl Fischer titration of solvents reads <10 ppm water.

  • Incomplete Conversion: If starting material remains (visible via TLC), the LDA may have degraded. Always use fresh or freshly titrated LDA solutions.

References

  • EvitaChem / BLD Pharm Product Inventories. "4-Fluoroquinolin-2-amine (CAS No.: 191538-60-0)." Commercial Chemical Database.
  • Science of Synthesis / Houben-Weyl. "Product Class 4: Quinolinones and Related Systems: Method 2: From 2-(Perfluoroalkyl)anilines." Thieme-Connect.

Sources

Application

Applications of 4-Fluoroquinolin-2-amine in Small Molecule Drug Discovery: A Technical Guide

This guide provides an in-depth exploration of 4-Fluoroquinolin-2-amine as a versatile scaffold in modern medicinal chemistry. We will delve into its applications in the discovery of novel small molecule therapeutics, wi...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth exploration of 4-Fluoroquinolin-2-amine as a versatile scaffold in modern medicinal chemistry. We will delve into its applications in the discovery of novel small molecule therapeutics, with a focus on kinase inhibitors for oncology and new antibacterial agents. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the scientific rationale behind the experimental designs.

Introduction: The Privileged Quinoline Scaffold and the Impact of Fluorine

The quinoline core is a well-established "privileged scaffold" in drug discovery, forming the structural basis of numerous approved drugs. Its rigid, bicyclic aromatic nature provides a defined three-dimensional geometry for interacting with biological targets. The introduction of a fluorine atom at the 4-position and an amine at the 2-position of the quinoline ring system creates a unique building block with significant potential. The electron-withdrawing nature of the fluorine atom can modulate the pKa of the 2-amino group and influence the overall electronic properties of the molecule, potentially enhancing binding affinity and metabolic stability. The 2-amino group serves as a key handle for a variety of chemical modifications, allowing for the exploration of diverse chemical space.

Application I: 4-Fluoroquinolin-2-amine as a Scaffold for Kinase Inhibitors in Oncology

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of many cancers. The 4-aminoquinazoline core is a well-known pharmacophore in numerous FDA-approved kinase inhibitors like gefitinib and erlotinib.[1][2] By analogy, the 4-fluoroquinolin-2-amine scaffold presents a compelling starting point for the design of novel kinase inhibitors. The 2-amino group can be functionalized to interact with the hinge region of the kinase active site, a common binding motif for type I and type II inhibitors.

Design Strategy and Structure-Activity Relationship (SAR)

The general design strategy involves the derivatization of the 2-amino group of 4-fluoroquinolin-2-amine to introduce moieties that can form hydrogen bonds with the kinase hinge region. Further modifications can be made to the quinoline core to occupy the hydrophobic pocket and the solvent-exposed region of the ATP-binding site.

A hypothetical SAR study for a series of N-aryl-4-fluoroquinolin-2-amines targeting a generic tyrosine kinase is presented below. The data, while illustrative, is based on established principles of kinase inhibitor design.

Compound IDR (Substitution on N-phenyl)Kinase IC50 (nM)Antiproliferative IC50 (MCF-7, nM)
1a H580>10,000
1b 4-methoxy2505,200
1c 3-chloro851,500
1d 4-(morpholin-4-yl)15250
1e 3-ethynyl580

This data is representative and for illustrative purposes.

The trend suggests that substitution on the N-phenyl ring significantly impacts activity. Small, electron-withdrawing groups (1c) and solubilizing groups with hydrogen bond acceptors (1d) enhance potency. The introduction of a group capable of covalent interaction, such as an ethynyl group (1e), can lead to a significant increase in both enzymatic and cellular activity.

Signaling Pathway and Mechanism of Action

Many kinase inhibitors target pathways crucial for cancer cell proliferation and survival, such as the Epidermal Growth Factor Receptor (EGFR) signaling pathway. The diagram below illustrates how a hypothetical inhibitor derived from 4-fluoroquinolin-2-amine might block this pathway.

EGFR_pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus EGF EGF EGFR EGFR EGF->EGFR Binds Grb2 Grb2 EGFR->Grb2 Activates PI3K PI3K EGFR->PI3K Activates Inhibitor 4-Fluoroquinolin-2-amine Derivative Inhibitor->EGFR Inhibits Sos Sos Grb2->Sos Ras Ras Sos->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Survival, Angiogenesis ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation

Caption: Inhibition of the EGFR signaling pathway.

Experimental Protocols

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3][4] This protocol describes the coupling of 2-bromo-4-fluoroquinoline (as a hypothetical precursor to 4-fluoroquinolin-2-amine for derivatization) with various anilines.

Rationale: This method is chosen for its broad substrate scope and functional group tolerance, allowing for the synthesis of a diverse library of N-aryl derivatives. The choice of a bulky, electron-rich phosphine ligand like XPhos is crucial for efficient catalytic turnover.

Buchwald_Hartwig_Workflow Start Start: 2-Bromo-4-fluoroquinoline Aniline Derivative Reaction Reaction: - Pd₂(dba)₃ (catalyst) - XPhos (ligand) - NaOtBu (base) - Toluene (solvent) - Heat (e.g., 100 °C) Start->Reaction Workup Aqueous Workup: - Quench with water - Extract with EtOAc Reaction->Workup Purification Purification: - Column Chromatography Workup->Purification Product Product: N-Aryl-4-fluoroquinolin-2-amine Purification->Product

Caption: Workflow for Buchwald-Hartwig amination.

Materials:

  • 2-Bromo-4-fluoroquinoline

  • Substituted aniline (1.2 equivalents)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 2 mol%)

  • XPhos (4 mol%)

  • Sodium tert-butoxide (NaOtBu, 1.4 equivalents)

  • Anhydrous toluene

  • Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

  • Magnetic stirrer with heating

Procedure:

  • To a dry Schlenk flask under an argon atmosphere, add 2-bromo-4-fluoroquinoline (1.0 mmol), the substituted aniline (1.2 mmol), sodium tert-butoxide (1.4 mmol), Pd₂(dba)₃ (0.02 mmol), and XPhos (0.04 mmol).

  • Add anhydrous toluene (5 mL) via syringe.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion (typically 4-12 hours), cool the reaction to room temperature.

  • Quench the reaction by slowly adding water (10 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Self-Validation: The successful synthesis can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry to verify the structure and purity of the final product.

Application II: 4-Fluoroquinolin-2-amine in the Development of Novel Antibacterial Agents

The emergence of antibiotic-resistant bacteria is a major global health threat. Fluoroquinolones are a class of broad-spectrum antibiotics that inhibit bacterial DNA gyrase and topoisomerase IV.[3][5] The 4-fluoroquinolin-2-amine scaffold can be utilized to develop novel antibacterial agents, potentially with improved activity against resistant strains or a different mechanism of action.

Design Strategy and SAR

The strategy here involves modifying the 2-amino group with various side chains, including those known to enhance antibacterial activity in other quinolone series. For instance, incorporating heterocyclic moieties or short alkyl chains with polar functional groups can modulate the compound's physicochemical properties and its interaction with bacterial targets.

Compound IDR (Substitution on 2-amino)MIC (S. aureus, μg/mL)MIC (E. coli, μg/mL)
2a H (4-fluoroquinolin-2-amine)>128>128
2b Acetyl64128
2c 2-(Dimethylamino)ethyl1632
2d (Piperidin-4-yl)methyl48
2e (1-Methyl-1H-imidazol-2-yl)methyl24

This data is representative and for illustrative purposes.

The data indicates that the unsubstituted 4-fluoroquinolin-2-amine has weak activity. Acylation of the amino group (2b) provides a modest improvement. The introduction of a basic side chain (2c, 2d) significantly enhances activity against both Gram-positive and Gram-negative bacteria. Incorporating a heteroaromatic ring (2e) further boosts potency.

Mechanism of Action

While traditional fluoroquinolones target DNA gyrase and topoisomerase IV, derivatives of 4-fluoroquinolin-2-amine could potentially have a modified or novel mechanism of action. The functionalized 2-amino group might enable interactions with other bacterial targets or interfere with different cellular processes.

Antibacterial_MoA cluster_bacterium Bacterial Cell Compound 4-Fluoroquinolin-2-amine Derivative DNA_Gyrase DNA Gyrase/ Topoisomerase IV Compound->DNA_Gyrase Inhibits Other_Target Novel Bacterial Target Compound->Other_Target Potentially Inhibits DNA_Replication DNA Replication DNA_Gyrase->DNA_Replication Cell_Death Bacterial Cell Death DNA_Replication->Cell_Death Leads to Other_Target->Cell_Death Leads to

Caption: Potential mechanisms of antibacterial action.

Experimental Protocols

Reductive amination is a classic and reliable method for the N-alkylation of amines. This protocol describes the reaction of 4-fluoroquinolin-2-amine with various aldehydes.

Rationale: This two-step, one-pot procedure is highly efficient for creating a diverse range of N-alkylated derivatives. The choice of sodium triacetoxyborohydride as the reducing agent is advantageous as it is mild and selective for the iminium intermediate.

Reductive_Amination_Workflow Start Start: 4-Fluoroquinolin-2-amine Aldehyde Imine_Formation Imine Formation: - Acetic Acid (catalyst) - Dichloromethane (solvent) Start->Imine_Formation Reduction Reduction: - Sodium Triacetoxyborohydride (NaBH(OAc)₃) Imine_Formation->Reduction Workup Aqueous Workup: - Quench with NaHCO₃ - Extract with DCM Reduction->Workup Purification Purification: - Column Chromatography Workup->Purification Product Product: N-Alkyl-4-fluoroquinolin-2-amine Purification->Product

Caption: Workflow for reductive amination.

Materials:

  • 4-Fluoroquinolin-2-amine

  • Aldehyde (1.1 equivalents)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 equivalents)

  • Glacial acetic acid (catalytic amount)

  • Dichloromethane (DCM)

  • Standard laboratory glassware

Procedure:

  • To a round-bottom flask, add 4-fluoroquinolin-2-amine (1.0 mmol) and the aldehyde (1.1 mmol) in dichloromethane (10 mL).

  • Add a catalytic amount of glacial acetic acid (1-2 drops).

  • Stir the mixture at room temperature for 1 hour to facilitate imine formation.

  • Add sodium triacetoxyborohydride (1.5 mmol) portion-wise over 10 minutes.

  • Continue stirring at room temperature and monitor the reaction by TLC.

  • Upon completion (typically 2-6 hours), quench the reaction by the slow addition of saturated sodium bicarbonate solution (15 mL).

  • Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Self-Validation: Characterization of the product by ¹H NMR will show the appearance of new signals corresponding to the alkyl group and the disappearance of the aldehyde proton signal. Mass spectrometry will confirm the expected molecular weight.

Conclusion

4-Fluoroquinolin-2-amine is a valuable and versatile building block in small molecule drug discovery. Its unique electronic properties and the synthetic accessibility of its 2-amino group make it an attractive scaffold for the development of novel kinase inhibitors and antibacterial agents. The protocols and strategies outlined in this guide provide a solid foundation for researchers to explore the chemical space around this promising core and to develop new therapeutic candidates.

References

  • Cobalt-Catalyzed C–H Activation/Annulation of Benzamides with Fluorine-Containing Alkynes: A Route to 3- and 4-Fluoroalkylated Isoquinolinones. PMC. Available at: [Link]

  • The antibacterial activity of fluoroquinolone derivatives: An update (2018–2021). ResearchGate. Available at: [Link]

  • The most recent updates on the anticancer potential of fluoroquinolones: a mini review. Taylor & Francis. Available at: [Link]

  • Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. Bentham Science. Available at: [Link]

  • Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. PMC. Available at: [Link]

  • Recent Development of Fluoroquinolone Derivatives as Anticancer Agents. PMC. Available at: [Link]

  • Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities (Part III). ResearchGate. Available at: [Link]

  • Drug repurposing of fluoroquinolones as anticancer agents in 2023. RSC Publishing. Available at: [Link]

  • Novel fluoroquinolone analogs as anticancer agents. News-Medical.Net. Available at: [Link]

  • The antibacterial activity of fluoroquinolone derivatives: An update (2018-2021). PubMed. Available at: [Link]

  • A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Synthesis and structure-activity relationship of 2-amino-3-heteroaryl-quinoxalines as non-peptide, small-molecule antagonists for interleukin-8 receptor. PubMed. Available at: [Link]

  • Quinolones Chemistry and its Therapeutic Activities. Pharmatutor. Available at: [Link]

  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4- (L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. PMC. Available at: [Link]

  • A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells. PMC. Available at: [Link]

  • Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. Semantic Scholar. Available at: [Link]

  • Design, Synthesis, Molecular Modeling, Biological Activity, and Mechanism of Action of Novel Amino Acid Derivatives of Norfloxacin. ACS Omega. Available at: [Link]

  • Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. MDPI. Available at: [Link]

  • Synthetic approach to 2-alkyl-4-quinolones and 2-alkyl-4-quinolone-3-carboxamides based on common β-keto amide precursors. PMC. Available at: [Link]

  • A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. PMC. Available at: [Link]

  • Structural–activity relationship (SAR) of 4-quinolone derivatives. ResearchGate. Available at: [Link]

  • Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Publishing. Available at: [Link]

  • Structure-activity relationship study of a new class of 2-amino-3,4-dihydroquinazolines as antitubercular agents. PubMed. Available at: [Link]

  • Iridium-Catalyzed Borylation of 6-Fluoroquinolines: Access to 6-Fluoroquinolones. PMC. Available at: [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. Available at: [Link]

  • Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. Europe PMC. Available at: [Link]

  • Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. IOPscience. Available at: [Link]

  • C-H activation. YouTube. Available at: [Link]

  • Synthesis and biological evaluation of novel 4-Arylaminoquinolines derivatives as EGFR/HDAC inhibitors. ResearchGate. Available at: [Link]

  • Synthesis and biological evaluation of new 2‑substituted‑4‑amino-quinolines and -quinazoline as potential antifungal agents. PubMed. Available at: [Link]

  • Coupling Reagents. Aapptec Peptides. Available at: [Link]

  • Synthesis and biological evaluation of novel 4-Arylaminoquinolines derivatives as EGFR/HDAC inhibitors. PubMed. Available at: [Link]

  • Discovery of 2-(6-{[(6-Fluoroquinolin-2-yl)methyl]amino}bicyclo[3.1.0]hex-3-yl)-N-hydroxypyrimidine-5-carboxamide (CHR-3996), a Class I Selective Orally Active Histone Deacetylase Inhibitor. ACS Publications. Available at: [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

  • A Novel Class of Functionalized Synthetic Fluoroquinolones with Dual Antiproliferative - Antimicrobial Capacities. PMC. Available at: [Link]

  • Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. PubMed. Available at: [Link]

  • Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link]

  • synthesis and biological evaluation of 2-aryl-4-aminoquinazolines as antitumor agents. ResearchGate. Available at: [Link]

  • Enantioselective synthesis and selective functionalization of 4-aminotetrahydroquinolines as novel GLP-1 secretagogues. PMC. Available at: [Link]

  • Copper-Catalyzed C-H Fluorination/Functionalization Sequence Enabling Benzylic C-H Cross Coupling with Diverse Nucleophiles. Organic Chemistry Portal. Available at: [Link]

Sources

Method

Application Note: 4-Fluoroquinolin-2-amine as a Versatile Scaffold for ATP-Competitive Kinase Inhibitors

Executive Summary The development of small-molecule kinase inhibitors is a cornerstone of targeted therapy in both oncology and immunology. Among the myriad of heterocyclic scaffolds explored, the quinoline nucleus has e...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of small-molecule kinase inhibitors is a cornerstone of targeted therapy in both oncology and immunology. Among the myriad of heterocyclic scaffolds explored, the quinoline nucleus has emerged as a highly privileged structure, demonstrating potent inhibition against critical kinases such as Pim-1, ALK2, and Receptor-Interacting Protein 2 (RIP2) kinase[1][2].

Within this chemical space, 4-Fluoroquinolin-2-amine serves as an exceptionally versatile synthetic precursor. By leveraging the bidentate hydrogen-bonding capacity of the 2-aminoquinoline core and the high electrophilicity of the C4-fluoro position, medicinal chemists can rapidly generate diverse libraries of 4-aminoquinoline derivatives. This application note details the mechanistic rationale, synthetic workflows, and self-validating protocols required to utilize 4-fluoroquinolin-2-amine in the discovery of novel ATP-competitive kinase inhibitors.

Mechanistic Rationale & Design Logic

Hinge-Binding Dynamics

To effectively compete with ATP, a kinase inhibitor must anchor itself within the highly conserved hinge region of the kinase domain. The 2-aminoquinoline core is uniquely suited for this task. The N1 nitrogen of the quinoline ring acts as a robust hydrogen bond acceptor, while the exocyclic C2-amino group functions as a hydrogen bond donor. In the case of RIP2 kinase, crystallographic data confirms that this motif forms critical interactions with the backbone of Met98, establishing the foundational binding affinity of the molecule[2].

The SNAr Advantage of the C4-Fluoro Group

The strategic placement of a fluorine atom at the C4 position is not intended for the final drug substance, but rather as a highly reactive handle for Nucleophilic Aromatic Substitution (SNAr).

  • Causality of Halogen Selection: While chlorine is a better leaving group in aliphatic SN2 reactions, fluorine is vastly superior in SNAr. The intense electronegativity of fluorine strongly polarizes the C-F bond, withdrawing electron density from the C4 carbon. This significantly lowers the activation energy required for an incoming amine nucleophile to attack and form the negatively charged Meisenheimer intermediate.

  • Vectoring into the Solvent Channel: Displacing the C4-fluorine with diverse anilines or aliphatic amines allows researchers to project functional groups deep into the hydrophobic pocket or out toward the solvent channel, optimizing both target affinity and physicochemical properties (such as mitigating hERG ion channel liability)[2].

BindingLogic Core 4-Fluoroquinolin-2-amine Scaffold Amino C2-Amino & N1 (Hinge Binders) Core->Amino Structural domain Fluoro C4-Fluoro Group (SNAr Handle) Core->Fluoro Reactive domain Hinge Kinase Hinge Region (e.g., Met98 H-Bonds) Amino->Hinge Anchors to enzyme Pocket ATP Hydrophobic Pocket & Solvent Channel Fluoro->Pocket Diversified via SNAr

Fig 1: Structural and functional logic of the 4-fluoroquinolin-2-amine scaffold for kinase inhibition.

Synthetic & Diversification Workflows

The workflow for utilizing this scaffold involves a highly efficient two-stage process: first, the de novo construction of the fluorinated quinoline ring, followed by late-stage functionalization via SNAr.

Workflow Step1 Step 1: Scaffold Synthesis LDA, THF, -50°C Step2 Step 2: SNAr Diversification R-NH2, DIPEA, NMP, 120°C Step1->Step2 Yields 4-Fluoro intermediate Step3 Step 3: Isolation & Purification Prep-HPLC (TFA/MeCN) Step2->Step3 Generates C4-substituted library Step4 Step 4: In Vitro Profiling FRET Kinase Assay (e.g., RIP2) Step3->Step4 >95% Purity required

Fig 2: Experimental workflow from scaffold synthesis to in vitro kinase profiling.

Experimental Protocols

Protocol A: Synthesis of the 4-Fluoroquinolin-2-amine Core

This protocol leverages a base-induced elimination and cyclization strategy starting from 2-(trifluoromethyl)anilines[3].

  • Preparation of the Lithioacetonitrile Intermediate:

    • Under a strict inert N₂ atmosphere, charge a flame-dried Schlenk flask with anhydrous THF (25 mL) and Lithium diisopropylamide (LDA) (10.5 mmol).

    • Cool the solution to -50 °C using a dry ice/acetone bath. Causality: Maintaining -50 °C prevents the thermal degradation of LDA and controls the exothermicity of the subsequent deprotonation.

    • Add butanenitrile (10.0 mmol) dropwise. Stir for 15 minutes.

  • Coupling and Cyclization:

    • Dissolve 2-(trifluoromethyl)aniline (2.5 mmol) in anhydrous THF (5 mL) and add it dropwise to the cooled reaction mixture[3].

    • Allow the reaction to slowly warm to room temperature and stir for 24 hours. Causality: The initial attack forms an iminoquinone methide intermediate. Warming to room temperature provides the necessary thermodynamic energy to drive the elimination of LiF and the final ring closure to form the quinoline core[3].

  • Self-Validation & Workup:

    • In-Process QC: Quench a 50 µL aliquot with saturated aqueous NH₄Cl, extract with EtOAc, and analyze via TLC (Hexanes:EtOAc 8:2). The disappearance of the highly fluorescent aniline starting material indicates reaction completion.

    • Quench the bulk reaction with water, extract with EtOAc (3 x 20 mL), dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield the pure 4-fluoroquinolin-2-amine derivative.

Protocol B: SNAr Diversification at the C4 Position

This protocol describes the displacement of the C4-fluorine with diverse amines to build the final kinase inhibitor library.

  • Reaction Assembly:

    • In a 10 mL microwave-safe vial, combine the 4-fluoroquinolin-2-amine derivative (1.0 eq) and the desired nucleophile (e.g., 1H-pyrazol-3-amine) (1.2 eq).

    • Suspend the reagents in N-Methyl-2-pyrrolidone (NMP) to a concentration of 0.2 M. Causality: NMP is a highly polar, aprotic solvent that strongly stabilizes the polar Meisenheimer transition state, drastically accelerating the SNAr reaction compared to ethereal solvents.

    • Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Causality: DIPEA acts as a non-nucleophilic proton sponge to scavenge the HF byproduct generated during the substitution. Without it, the HF would protonate the incoming amine nucleophile, rendering it unreactive and halting the reaction.

  • Microwave Irradiation:

    • Seal the vial and subject it to microwave irradiation at 120 °C for 30 minutes.

  • Self-Validation & Purification:

    • In-Process QC: Sample 10 µL of the crude mixture, dilute in 1 mL of 50:50 Water:MeCN, and analyze via LC-MS. The reaction is validated as complete when the starting material mass [M+H]+ is <5% of the total integrated UV area.

    • Purify the crude mixture directly via reverse-phase preparative HPLC (C18 column, gradient of 5% to 95% MeCN in water with 0.1% TFA) to isolate the final 4-aminoquinoline kinase inhibitor at >95% purity[2].

Quantitative SAR Data Summary

The following table summarizes representative Structure-Activity Relationship (SAR) data demonstrating how diversification at the C4 position (enabled by the 4-fluoro precursor) impacts both on-target kinase inhibition (RIP2) and off-target liabilities (hERG ion channel inhibition)[2].

C4 Substituent (via SNAr)RIP2 Kinase IC₅₀ (nM)hERG Channel IC₅₀ (µM)Mechanistic Rationale & Observation
-F (Unsubstituted Core)>10,000>30.0Fails to engage the deep hydrophobic cleft; lacks sufficient binding enthalpy.
-NH-(4-methoxyphenyl) 455.2Fills the hydrophobic pocket effectively, but high lipophilicity drives off-target hERG binding.
-NH-(1H-pyrazol-3-yl) 1214.1Pyrazole nitrogen establishes additional hydrogen bonds; reduced lipophilicity improves hERG profile.
-NH-(3-methylisoxazol-5-yl) 1 >20.0 Optimal vectoring into the solvent channel; achieves an excellent therapeutic index[2].

References

  • Product Class 4: Quinolinones and Related Systems Source: Thieme Connect (Houben-Weyl Methods of Organic Chemistry) URL:[Link]

  • Identification of Quinoline-Based RIP2 Kinase Inhibitors with an Improved Therapeutic Index to the hERG Ion Channel Source: ACS Medicinal Chemistry Letters URL:[Link]

  • Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy Source: International Journal of Medical and Pharmaceutical Health Sciences URL:[Link]

Sources

Application

Application Note: In Vivo Dosing Strategies and Vehicle Formulation for 4-Fluoroquinolin-2-amine

Introduction & Mechanistic Rationale The 2-aminoquinoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of[1], [2], and [3]. The specific derivative, 4-Fluoroquinol...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The 2-aminoquinoline scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of[1], [2], and [3]. The specific derivative, 4-Fluoroquinolin-2-amine , introduces unique physicochemical challenges and advantages that must be carefully managed during preclinical in vivo evaluation.

Causality of Physicochemical Behavior: The unsubstituted quinoline nitrogen typically has a pKa of ~4.9. The addition of a 2-amino group introduces amidine-like resonance, raising the pKa to ~7.3, which makes it partially protonated at physiological pH. However, the introduction of a highly electronegative fluorine atom at the 4-position exerts a strong inductive electron-withdrawing effect (-I effect). This pulls electron density away from the heterocyclic ring, significantly lowering the pKa of the conjugate acid.

Consequently, at a physiological pH of 7.4, 4-Fluoroquinolin-2-amine exists predominantly as a neutral, highly lipophilic species. While this enhances membrane permeability and blood-brain barrier (BBB) penetration[1][2], it drastically reduces aqueous solubility. This necessitates advanced vehicle formulations for in vivo dosing to prevent drug precipitation in the bloodstream and ensure reliable systemic exposure.

Formulation Decision Matrix

Selection of the dosing vehicle is dictated by the intended route of administration. Intravenous (IV) dosing strictly requires a thermodynamically stable, clear solution to prevent fatal pulmonary embolisms, whereas oral (PO) and intraperitoneal (IP) routes can tolerate micro-suspensions.

Figure 1: Decision tree for selecting in vivo dosing vehicles based on administration route.

Quantitative Formulation Guidelines

To ensure reproducibility and self-validating experimental design, all formulation parameters must be strictly controlled.

Table 1: Recommended Vehicle Compositions for 4-Fluoroquinolin-2-amine
RouteVehicle Composition (v/v)Max API Conc.Preparation StrategyTolerability / Notes
IV 5% DMSO + 20% HP-β-CD in Saline2 - 5 mg/mLComplexationExcellent. HP-β-CD encapsulates the lipophilic core.
IV / IP 10% DMSO + 10% Tween 80 + 80% Saline5 - 10 mg/mLCo-solvent + SurfactantGood. Watch for histamine release from Tween 80 in dogs.
PO 0.5% Methylcellulose (MC) + 0.5% Tween 80 in Water10 - 50 mg/mLHomogenized SuspensionHigh capacity. Ideal for high-dose efficacy studies.
PO 5% DMSO + 95% Corn Oil10 - 20 mg/mLLipid DissolutionGood for highly lipophilic analogs.
Table 2: Standard In Vivo Dosing Parameters (Mice/Rats)
SpeciesRouteMax Dosing VolumeNeedle GaugeTypical Dose Range
Mouse (25g)IV (Tail Vein)5 mL/kg (125 µL)27G - 30G1 - 5 mg/kg
Mouse (25g)PO (Gavage)10 mL/kg (250 µL)20G - 22G (Bulbed)10 - 50 mg/kg
Rat (250g)IV (Tail Vein)5 mL/kg (1.25 mL)25G - 27G1 - 5 mg/kg
Rat (250g)PO (Gavage)10 mL/kg (2.5 mL)18G (Bulbed)10 - 50 mg/kg

Step-by-Step Experimental Protocols

Protocol A: Preparation of IV Solution (5% DMSO / 20% HP-β-CD)

Causality Check: Cyclodextrins require time and kinetic energy to form inclusion complexes with the API. The order of addition is critical; adding aqueous buffer before the API is fully solvated in DMSO will cause irreversible precipitation.

  • Weighing: Accurately weigh the required amount of 4-Fluoroquinolin-2-amine API into a sterile glass vial.

  • Primary Solvation: Add DMSO to achieve exactly 5% of the final target volume. Vortex vigorously for 1-2 minutes until the API is completely dissolved. Self-Validation: The solution must be perfectly clear with no particulates.

  • Cyclodextrin Preparation: In a separate container, prepare a 20% (w/v) solution of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) in 0.9% sterile saline. Stir until completely transparent.

  • Complexation: Add the 20% HP-β-CD solution dropwise to the DMSO/API mixture while continuously vortexing to prevent localized crashing out of the API.

  • Sonication: Sonicate the final mixture in a water bath at 37°C for 15 minutes to facilitate host-guest inclusion complex formation.

  • Quality Control (QC): Shine a laser pointer through the vial. If the beam path is visible (Tyndall effect), micro-precipitates have formed, and the solution is unsafe for IV use. Filter through a 0.22 µm PTFE syringe filter before dosing.

Protocol B: Preparation of PO Suspension (0.5% MC / 0.5% Tween 80)
  • Dry Milling: Weigh the API into a glass mortar. If the particle size is large, gently triturate to a fine powder.

  • Wetting: Add Tween 80 (0.5% of final volume) directly to the powder. Mix with a pestle to form a uniform, wet paste. Causality: Tween 80 reduces the surface tension of the hydrophobic API, preventing it from floating on the aqueous surface.

  • Suspension: Gradually add 0.5% Methylcellulose (in water) geometrically (step-by-step) while continuously mixing until the final volume is reached.

  • Homogenization: Transfer to a vial and use a probe sonicator or tissue homogenizer for 2-3 minutes to ensure a uniform micro-suspension. Stir continuously on a magnetic plate during the dosing procedure to prevent settling.

In Vivo Pharmacokinetic (PK) Workflow

To accurately determine the bioavailability and clearance of 4-Fluoroquinolin-2-amine, a rigorous PK sampling workflow must be executed[1].

Figure 2: End-to-end workflow for in vivo pharmacokinetic evaluation.

Sampling Protocol:

  • Administration: Administer the formulated vehicle via the chosen route (IV or PO). Record the exact time of dosing.

  • Blood Collection: Collect 50-100 µL of blood via the submandibular vein (mice) or jugular vein catheter (rats) at specific time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Anticoagulation: Collect blood into tubes pre-coated with K2-EDTA to prevent coagulation.

  • Processing: Centrifuge the samples at 4,000 × g for 10 minutes at 4°C. Carefully extract the supernatant (plasma) and freeze immediately at -80°C.

  • Bioanalysis: Quantify 4-Fluoroquinolin-2-amine concentrations using LC-MS/MS following protein precipitation with 3 volumes of cold acetonitrile.

References

  • Cheng et al. From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1). Journal of Medicinal Chemistry - ACS Publications.[Link][1]

  • Poulos et al. Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors. PMC - NIH.[Link][2]

  • Bala et al. Approaches towards the synthesis of 2‐aminoquinolines. ResearchGate.[Link][3]

Sources

Method

Application Notes and Protocols for High-Throughput Screening Assay Development Using 4-Fluoroquinolin-2-amine

For Researchers, Scientists, and Drug Development Professionals Introduction High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify potential therapeutic leads.[1][2] The success of any HTS campaign hinges on the development of robust, reproducible, and scalable assays.[3][4] This guide provides a comprehensive framework for developing a high-throughput screening assay using 4-Fluoroquinolin-2-amine, a member of the quinoline class of compounds known for their diverse biological activities, including anticancer and antimicrobial properties.[5][6][7] While the specific biological target of 4-Fluoroquinolin-2-amine may be under investigation, this document will use a hypothetical yet scientifically plausible scenario—its potential as a protein kinase inhibitor—to illustrate the principles of HTS assay development.

The following sections will detail the rationale behind experimental choices, provide step-by-step protocols, and explain the importance of self-validating systems to ensure data integrity and trustworthiness.

Part 1: Assay Principle and Design

Quinoline derivatives have shown promise as inhibitors of various protein kinases, which are crucial regulators of cellular processes and frequent targets in drug discovery.[8][9] For the purpose of this guide, we will hypothesize that 4-Fluoroquinolin-2-amine acts as an inhibitor of a specific protein kinase (e.g., a tyrosine kinase involved in a cancer signaling pathway).

The assay we will develop will be a fluorescence-based biochemical assay designed to measure the activity of this hypothetical kinase.[10][11] This format is widely used in HTS due to its sensitivity and compatibility with automated plate-based readers.[12] The principle of the assay is as follows: the kinase phosphorylates a specific peptide substrate, and the amount of phosphorylated product is quantified using a fluorescence-based detection method. The presence of an inhibitor, such as 4-Fluoroquinolin-2-amine, will decrease the rate of phosphorylation, leading to a reduced fluorescence signal.

G cluster_0 Kinase Activity cluster_1 Inhibition Kinase Kinase Phosphorylated Substrate Phosphorylated Substrate Kinase->Phosphorylated Substrate Phosphorylation Inhibited Kinase Inhibited Kinase ATP ATP ADP ADP ATP->ADP Substrate Substrate Substrate->Phosphorylated Substrate 4-Fluoroquinolin-2-amine 4-Fluoroquinolin-2-amine 4-Fluoroquinolin-2-amine->Kinase Inhibition 4-Fluoroquinolin-2-amine->Inhibited Kinase

Caption: Hypothetical mechanism of kinase inhibition by 4-Fluoroquinolin-2-amine.

Part 2: Materials and Methods

This section provides a detailed protocol for a fluorescence-based kinase assay. The specific reagents will depend on the kinase of interest, but the general workflow is applicable to many systems.

Materials
  • Reagents:

    • Purified protein kinase

    • Kinase-specific peptide substrate

    • Adenosine triphosphate (ATP)

    • 4-Fluoroquinolin-2-amine

    • Positive control inhibitor (e.g., Staurosporine)

    • Kinase assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

    • Detection reagent (e.g., a fluorescent ADP detection kit)[8]

    • Dimethyl sulfoxide (DMSO)

  • Equipment:

    • 384-well microplates (low-volume, black)

    • Acoustic liquid handler or multichannel pipette

    • Plate reader with fluorescence detection capabilities

    • Incubator

Experimental Protocol
  • Compound Plating:

    • Prepare a stock solution of 4-Fluoroquinolin-2-amine in DMSO.

    • Create a dilution series of the compound in DMSO.

    • Using an acoustic liquid handler, transfer a small volume (e.g., 50 nL) of each compound dilution to the wells of a 384-well plate.

    • Include wells with DMSO only (negative control) and a positive control inhibitor.

  • Enzyme and Substrate Addition:

    • Prepare a solution containing the kinase and its peptide substrate in kinase assay buffer.

    • Dispense this solution into all wells of the compound plate.

  • Initiation of Kinase Reaction:

    • Prepare a solution of ATP in kinase assay buffer.

    • Add the ATP solution to all wells to start the kinase reaction.

    • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

  • Detection:

    • Add the detection reagent to all wells. This reagent will produce a fluorescent signal proportional to the amount of ADP generated (and thus, kinase activity).

    • Incubate the plate as per the detection reagent manufacturer's instructions.

    • Read the fluorescence signal on a plate reader.

G Start Start Compound Plating Compound Plating Start->Compound Plating Enzyme/Substrate Addition Enzyme/Substrate Addition Compound Plating->Enzyme/Substrate Addition ATP Addition (Reaction Start) ATP Addition (Reaction Start) Enzyme/Substrate Addition->ATP Addition (Reaction Start) Incubation Incubation ATP Addition (Reaction Start)->Incubation Detection Reagent Addition Detection Reagent Addition Incubation->Detection Reagent Addition Read Fluorescence Read Fluorescence Detection Reagent Addition->Read Fluorescence End End Read Fluorescence->End

Caption: High-level workflow for the kinase inhibition assay.

Part 3: Data Analysis and Quality Control

The quality of an HTS assay is paramount for identifying true "hits."[3][13] Several statistical parameters are used to evaluate assay performance.[14][15]

Key Quality Control Metrics
MetricFormulaInterpretation
Signal-to-Background (S/B) Ratio Mean(Signal) / Mean(Background)A simple measure of the assay window. While easy to calculate, it ignores data variability.[13][15]
Z'-Factor 1 - (3 * (SD(Signal) + SD(Background))) / |Mean(Signal) - Mean(Background)|The gold standard for HTS assay quality. It accounts for both the dynamic range and the variability of the data.[16][17][18]

A Z'-factor value between 0.5 and 1.0 is considered excellent for HTS.[18][19] An assay with a Z'-factor below 0.5 may require further optimization.[3][13]

G Raw Data Raw Data Calculate Means and SDs Calculate Means and SDs Raw Data->Calculate Means and SDs Calculate S/B Ratio Calculate S/B Ratio Calculate Means and SDs->Calculate S/B Ratio Calculate Z'-Factor Calculate Z'-Factor Calculate Means and SDs->Calculate Z'-Factor Assess Assay Quality Assess Assay Quality Calculate Z'-Factor->Assess Assay Quality Proceed to HTS Proceed to HTS Assess Assay Quality->Proceed to HTS Z' > 0.5 Optimize Assay Optimize Assay Assess Assay Quality->Optimize Assay Z' < 0.5

Caption: Data analysis and quality control workflow.

Part 4: Case Study: A Kinase Inhibition Assay

To illustrate the practical application of these principles, we will consider a hypothetical pilot screen of 4-Fluoroquinolin-2-amine against a target kinase.

Experimental Design
  • Plate Layout: A 384-well plate is used.

    • Columns 1-2: Negative controls (DMSO only).

    • Columns 3-4: Positive controls (a known inhibitor).

    • Columns 5-24: 4-Fluoroquinolin-2-amine at various concentrations.

  • Assay Conditions: The protocol outlined in Part 2 is followed.

Example Data and Analysis
Control/CompoundMean FluorescenceStandard Deviation
Negative Control (DMSO)50,0002,500
Positive Control (Inhibitor)5,000500
4-Fluoroquinolin-2-amine (10 µM)15,0001,200

Calculations:

  • S/B Ratio: 50,000 / 5,000 = 10

  • Z'-Factor: 1 - (3 * (2,500 + 500)) / |50,000 - 5,000| = 1 - (9,000 / 45,000) = 1 - 0.2 = 0.8

A Z'-factor of 0.8 indicates an excellent assay, suitable for a full HTS campaign.[18][19] The data also suggests that 4-Fluoroquinolin-2-amine exhibits inhibitory activity against the target kinase.

Part 5: Troubleshooting

ProblemPotential Cause(s)Suggested Solution(s)
Low Z'-Factor (<0.5) High data variability, small signal window.Optimize reagent concentrations, incubation times, and temperature. Ensure consistent liquid handling.
Compound Autofluorescence The test compound fluoresces at the detection wavelength.Use a different detection method (e.g., luminescence) or perform a counterscreen to identify fluorescent compounds.[12]
Edge Effects Temperature or evaporation gradients across the plate.Use plate seals, ensure uniform incubation, and avoid using the outer wells of the plate.

Conclusion

This guide has provided a detailed framework for the development of a high-throughput screening assay using 4-Fluoroquinolin-2-amine, with a focus on a hypothetical kinase inhibition model. By adhering to the principles of robust assay design, rigorous quality control, and systematic troubleshooting, researchers can confidently establish a reliable screening platform. The adaptability of the described protocols allows for their application to a wide range of biological targets and assay formats, thereby accelerating the identification of novel therapeutic candidates.

References

  • From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. (2025, November 20). BellBrook Labs.
  • Optimizing Assay Performance for High-Throughput Screens. (2025, October 30). BellBrook Labs.
  • Assay Development for High-Throughput Screening: Best Practices. (2026, March 24). Technology Networks.
  • Choosing the Best Kinase Assay to Meet Your Research Needs. Promega Corporation.
  • Z-factors. (n.d.). BIT 479/579 High-throughput Discovery.
  • Calculating a Z-factor to assess the quality of a screening assay. (n.d.). GraphPad.
  • Z-factor. (n.d.). Wikipedia.
  • Homogeneous Time-Resolved Fluorescence-Based Assay to Monitor Extracellular Signal-Regulated Kinase Signaling in a High-Throughput Format. PMC.
  • On HTS: Z-factor. (2023, December 12). On HTS.
  • Assay Development for High-Throughput Screening: Best Practices. (2026, March 24). Technology Networks.
  • Biochemical Kinase Assays. (n.d.). Thermo Fisher Scientific.
  • What Is the Best Kinase Assay? (2025, July 3). BellBrook Labs.
  • Better metrics for comparing instruments and assays. (n.d.). Molecular Devices.
  • What Metrics Are Used to Assess Assay Quality? (n.d.). BIT 479/579 High-throughput Discovery.
  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2025, August 14). Celtarys.
  • High-throughput Screening Steps. (n.d.). Small Molecule Discovery Center (SMDC) - UCSF.
  • High-throughput screening (HTS). (n.d.). BMG LABTECH.
  • Design and implementation of high-throughput screening assays. (n.d.). PubMed.
  • Activity of a novel 4-quinolinecarboxylic acid, NSC 368390 [6-fluoro-2-(2'-fluoro-1,1'-biphenyl-4-yl)-3-methyl-4-quinolinecarb oxylic acid sodium salt], against experimental tumors. (1985). Cancer Research.
  • 7-Fluoro-2-phenylquinolin-4-amine. (n.d.). EvitaChem.
  • Synthesis and Antimicrobial Activity of Novel Fluoroquinolone with Geranyl Amine Moiety. (2026, February 28). MDPI.
  • 8-Fluoro-2-methylquinolin-4-amine. (n.d.). Pharmaffiliates.
  • Synthesis and antitumor activity of novel 4-(2-fluorophenoxy)quinoline derivatives bearing the 4-oxo-1,4-dihydroquinoline-3-carboxamide moiety. (2013). Archiv der Pharmazie.
  • Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. (n.d.). PMC - NIH.
  • Physical and chemical properties of 2-(4-fluorophenyl)quinolin-7-amine. (n.d.). Benchchem.
  • A Novel Class of Functionalized Synthetic Fluoroquinolones with Dual Antiproliferative - Antimicrobial Capacities. (2021, April 4). Asian Pacific Journal of Cancer Prevention.
  • Discovery of 2-(6-{[(6-Fluoroquinolin-2-yl)methyl]amino}bicyclo[3.1.0]hex-3-yl)-N-hydroxypyrimidine-5-carboxamide (CHR-3996), a Class I Selective Orally Active Histone Deacetylase Inhibitor. (2010). Journal of Medicinal Chemistry.
  • The Impact of Fluorination on the Design of Histone Deacetylase Inhibitors. (2023, February 19). MDPI.
  • Histone Deacetylase Inhibitors. (2003). Journal of Medicinal Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming low aqueous solubility of 4-Fluoroquinolin-2-amine

Technical Support Center: 4-Fluoroquinolin-2-amine Welcome to the technical support center for 4-Fluoroquinolin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to address t...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: 4-Fluoroquinolin-2-amine

Welcome to the technical support center for 4-Fluoroquinolin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to address the common, yet significant, challenge of this compound's low aqueous solubility. By understanding the physicochemical principles behind this issue, you can select the most appropriate strategy to ensure reliable and reproducible experimental outcomes.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments. Each solution is based on fundamental chemical principles and provides a logical, step-by-step approach to resolving the issue.

Q1: I'm preparing an aqueous stock for my cell culture assay, but the 4-Fluoroquinolin-2-amine precipitates immediately. What's happening and how can I fix it?

Root Cause Analysis: This immediate precipitation is characteristic of a compound with very low intrinsic aqueous solubility. 4-Fluoroquinolin-2-amine, like many 2-aminoquinoline derivatives, has a rigid, hydrophobic aromatic core.[1] This structure leads to high crystal lattice energy, making it difficult for water molecules to break apart the solid and solvate the individual molecules. Furthermore, the primary amine at the 2-position is a weak base. At or near neutral pH (typically 7.2-7.4 for cell culture media), the amine group is largely in its neutral, uncharged form, which is significantly less soluble than its protonated (charged) counterpart.

Solution Workflow:

The most direct approach is to leverage the basicity of the 2-amino group by preparing a concentrated stock solution in an acidic vehicle and then diluting it into your final medium.

Protocol: Acidified Stock Solution Preparation

  • Initial Solubilization: Instead of water, dissolve the 4-Fluoroquinolin-2-amine powder in a minimal amount of 0.1 M Hydrochloric Acid (HCl). The goal is to fully protonate the basic amine, forming the more soluble hydrochloride salt in situ.

  • Gentle Agitation: Vortex or sonicate the solution gently to ensure complete dissolution. You should obtain a clear solution.

  • Neutralization & Buffering (Optional but Recommended): If your primary stock is highly acidic, you may need to neutralize it with an equimolar amount of Sodium Hydroxide (NaOH) and buffer it appropriately before creating your final dilutions. However, for most applications, the high dilution factor into a buffered cell culture medium is sufficient to bring the final pH into a physiological range.

  • Dilution into Final Medium: Perform a serial dilution of your acidified stock into the final aqueous buffer or cell culture medium.

  • Critical Control Step: After the final dilution, visually inspect the solution for any signs of precipitation (cloudiness, Tyndall effect). Also, measure the final pH of your working solution to ensure it is within the acceptable range for your assay (e.g., pH 7.2-7.6). If precipitation occurs, the final concentration is still too high for the buffer's capacity, and a co-solvent strategy may be necessary.

Q2: My compound dissolves in DMSO, but crashes out when I dilute it into my aqueous phosphate buffer. How do I prevent this?

Root Cause Analysis: This is a classic case of solvent-shifting precipitation. While Dimethyl Sulfoxide (DMSO) is an excellent organic solvent capable of dissolving many nonpolar compounds, its miscibility with water can be deceptive.[2][3] When a concentrated DMSO stock is diluted into an aqueous buffer, the local solvent environment around the drug molecule rapidly changes from organic to aqueous. Water is a poor solvent for the neutral form of 4-Fluoroquinolin-2-amine, causing it to precipitate.[4]

Solution Workflow:

The key is to manage the transition from an organic to an aqueous environment. This can be achieved by lowering the aqueous buffer's pH or by using a co-solvent system that improves the drug's solubility in the final mixture.

Strategy A: pH Adjustment of the Aqueous Buffer

As 2-aminoquinolines are weak bases, lowering the pH of the aqueous buffer will increase the proportion of the protonated, more soluble form of the compound.[4]

Protocol: pH-Adjusted Dilution

  • Prepare Buffer: Prepare your phosphate buffer at the desired final concentration.

  • Adjust pH: Titrate the buffer with 0.1 M HCl to a lower pH, for example, pH 5.0 or 6.0. The optimal pH will need to be determined empirically but should be below the compound's pKa.

  • Prepare DMSO Stock: Create a high-concentration stock of 4-Fluoroquinolin-2-amine in 100% DMSO (e.g., 10-50 mM).

  • Dilute into Buffer: Slowly add the DMSO stock to the pH-adjusted buffer while vortexing to ensure rapid mixing.

  • Validation: Ensure the final DMSO concentration is low (typically <1%, ideally <0.5%) to avoid artifacts in biological assays.[4] Check that the final pH is compatible with your experimental system.

Strategy B: Utilizing a Co-solvent System

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system, making it more hospitable to hydrophobic molecules.[2][5]

Protocol: Co-solvent Formulation

  • Select Co-solvents: Common co-solvents for preclinical formulations include Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), and ethanol.[5][6]

  • Develop Formulation: A common starting point for a co-solvent system is a mixture of DMSO, PEG 400, and water. For example, try dissolving the compound in a vehicle of 10% DMSO / 40% PEG 400 / 50% Saline.

  • Methodology:

    • First, dissolve the 4-Fluoroquinolin-2-amine in DMSO.

    • Next, add the PEG 400 and mix thoroughly.

    • Finally, add the aqueous component (saline or buffer) dropwise while vortexing.

  • Optimization: The ratios may need to be adjusted to maximize solubility while ensuring the formulation is tolerated in your experimental model (in vitro or in vivo).

A visual workflow for troubleshooting this common issue is presented below.

G cluster_start Problem cluster_decision Primary Strategy cluster_ph_path pH Modification Path cluster_cosolvent_path Co-solvent Path start Compound precipitates from DMSO stock into aqueous buffer decision_ph Is pH modification acceptable for the assay? start->decision_ph ph_step1 Lower pH of aqueous buffer (e.g., to pH 5.0-6.5) decision_ph->ph_step1  Yes cosolvent_step1 Formulate with co-solvents (e.g., PEG 400, PG, Ethanol) decision_ph->cosolvent_step1  No ph_step2 Re-attempt dilution ph_step1->ph_step2 ph_success Success: Compound is soluble ph_step2->ph_success  No Precipitation ph_fail Failure: Precipitation persists ph_step2->ph_fail  Precipitation ph_fail->cosolvent_step1  Proceed to Co-solvents cosolvent_step2 Attempt dilution into co-solvent vehicle cosolvent_step1->cosolvent_step2 cosolvent_success Success: Compound is soluble cosolvent_step2->cosolvent_success

Caption: Troubleshooting workflow for DMSO stock precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemistry of 4-Fluoroquinolin-2-amine's solubility?

The solubility of 4-Fluoroquinolin-2-amine is governed by its chemical structure: a quinoline core, a basic amino group, and a fluoro group.

  • Quinoline Core: This bicyclic aromatic system is inherently hydrophobic and contributes to low water solubility.[1]

  • 2-Amino Group: This is the key to pH-dependent solubility. As a weak base, it can accept a proton (H+) to form a charged ammonium salt. The pKa of the conjugate acid of quinoline itself is around 4.9.[7][8] While the exact pKa of 4-Fluoroquinolin-2-amine is not widely published, the electron-donating nature of the amino group would be expected to increase the basicity (and thus the conjugate acid pKa) relative to unsubstituted quinoline.

  • Impact of pH:

    • At Acidic pH (pH < pKa): The amino group is protonated (-NH3+). The resulting positive charge allows for strong ion-dipole interactions with water molecules, leading to a significant increase in solubility.[4]

    • At Basic pH (pH > pKa): The amino group is in its neutral, uncharged state (-NH2). The molecule as a whole is less polar, and its solubility is dictated by the hydrophobic quinoline ring, resulting in very low aqueous solubility.

This relationship is visualized in the diagram below.

G Low_pH H+ ions abundant Protonated Protonated Form (Charged Salt) -NH3+ Low_pH->Protonated Protonation High_Sol High Aqueous Solubility Protonated->High_Sol Leads to Neutral Neutral Form (Free Base) -NH2 Protonated->Neutral Equilibrium depends on pKa High_pH H+ ions scarce High_pH->Neutral Deprotonation Low_Sol Low Aqueous Solubility Neutral->Low_Sol Leads to

Caption: Effect of pH on the ionization state and solubility.
Q2: What are the best starting solvents for 4-Fluoroquinolin-2-amine?

Based on the principles of "like dissolves like" and the compound's structural features, the following solvents are recommended.

Solvent ClassExamplesExpected SolubilityRationale
Polar Aprotic DMSO, DMF, NMPHighThese solvents are highly polar and can effectively solvate the molecule without the risk of proton exchange.[1]
Polar Protic Ethanol, MethanolModerateCan act as both hydrogen bond donors and acceptors, but may be less effective than polar aprotic solvents for highly crystalline compounds.[1]
Aqueous (Acidic) 0.1 M HCl, Citrate/Phosphate Buffer pH < 6Moderate to HighProtonates the basic amine to form a soluble salt. Solubility is highly pH-dependent.[4][9]
Aqueous (Neutral) Water, PBS pH 7.4Very LowThe compound exists in its poorly soluble, neutral free base form.[10]
Non-Polar Hexane, TolueneInsolubleThe molecule's polarity from the amine and fluoro groups prevents dissolution in non-polar solvents.[1]
Q3: Are there more advanced strategies if pH adjustment and co-solvents are not sufficient or compatible with my experiment?

Yes, for more challenging cases, several advanced formulation strategies can be considered, often employed in later-stage drug development.

  • Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[2] They can encapsulate the hydrophobic quinoline core of your molecule, forming an inclusion complex that has significantly improved aqueous solubility. Hydrophilic derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are commonly used.[2]

  • Surfactant-based Formulations (Micelles): Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration), form spherical structures called micelles in water. The hydrophobic cores of these micelles can entrap insoluble compounds, effectively dispersing them in the aqueous phase.[6] Polysorbate 80 (Tween® 80) and Cremophor® EL are common examples.

  • Amorphous Solid Dispersions (ASDs): This technique involves dispersing the crystalline drug in a hydrophilic polymer matrix at a molecular level. By preventing the formation of a stable crystal lattice, the energy barrier to dissolution is significantly lowered.[4] This is a powerful but complex technique typically requiring specialized equipment like spray dryers or hot-melt extruders.

The choice of strategy depends on the required concentration, the route of administration (for in vivo studies), and the tolerance of the experimental system to various excipients.

References

  • He, C., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B. Available from: [Link]

  • Bork, T., et al. (2023). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Pharmaceutics. Available from: [Link]

  • Schröder, C., et al. (2021). Aminoalkoxycarbonyloxymethyl Ether Prodrugs with a pH-Triggered Release Mechanism: A Case Study Improving the Solubility, Bioavailability, and Efficacy of Antimalarial 4(1H)-Quinolones with Single Dose Cures. Journal of Medicinal Chemistry. Available from: [Link]

  • Alam, M. A., et al. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Journal of Pharmaceutical Negative Results. Available from: [Link]

  • DeCorte, J. A., et al. (2023). Interpretable Deep-Learning pKa Prediction for Small Molecule Drugs via Atomic Sensitivity Analysis. Journal of Chemical Theory and Computation. Available from: [Link]

  • Bhattacharjee, J., et al. (1996). Physicochemical Characterization of NPC 1161C, A Novel Antimalarial 8-Aminoquinoline, in Solution and Solid State. Journal of Pharmaceutical Sciences. Available from: [Link]

  • Maheshwari, R. K., et al. (2014). MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. International Journal of Pharmaceutical, Chemical, and Biological Sciences. Available from: [Link]

  • ResearchGate. (2013). Scheme 11 Calculated values of pKa(THF) of the quinoline substrates. ResearchGate. Available from: [Link]

  • DeCorte, J. A., et al. (2023). Interpretable deep-learning pKa prediction for small molecule drugs via atomic sensitivity analysis. ChemRxiv. Available from: [Link]

  • Al-Obaidi, A. S. M., et al. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. Available from: [Link]

  • ResearchGate. (2020). Improving solubility via structural modification. ResearchGate. Available from: [Link]

  • The Royal Society of Chemistry. (2021). CHAPTER 2: Tactics to Improve Solubility. Royal Society of Chemistry Books. Available from: [Link]

  • Rupp, M. (2011). Predicting the pKa of Small Molecules. Combinatorial Chemistry & High Throughput Screening. Available from: [Link]

  • Weyesa, A., & Mulugeta, E. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. Available from: [Link]

  • Journal of Advanced Pharmacy Education and Research. (2013). Techniques for solubility enhancement of Hydrophobic drugs: A Review. JAPER. Available from: [Link]

  • Sholokh, M., et al. (2022). Aminoquinoxaline-Based Dual Colorimetric and Fluorescent Sensors for pH Measurement in Aqueous Media. Molecules. Available from: [Link]

  • Jorgensen, W. L., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. ACS Medicinal Chemistry Letters. Available from: [Link]

  • Hart, M. L., et al. (2017). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Developing Drugs. Available from: [Link]

  • Al-Amiery, A. A., et al. (2014). Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives. International Journal of Chemical Sciences. Available from: [Link]

  • Kumar, S., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Journal of the Association of Arab Universities for Basic and Applied Sciences. Available from: [Link]

  • Garad, D. N., et al. (2019). Dehydrogenative Synthesis of Quinolines, 2-Aminoquinolines, and Quinazolines Using Singlet Diradical Ni(II)-Catalysts. The Journal of Organic Chemistry. Available from: [Link]

  • Szymański, P., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. Available from: [Link]

  • Kumar, A., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. Available from: [Link]

  • Liu, K., et al. (2013). Improving both aqueous solubility and anti-cancer activity by assessing progressive lead optimization libraries. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

  • Wikipedia. (n.d.). Quinoline. Wikipedia.org. Available from: [Link]

  • Blokhina, S. V., et al. (2016). Solubility, lipophilicity and membrane permeability of some fluoroquinolone antimicrobials. European Journal of Pharmaceutical Sciences. Available from: [Link]

  • Mettou, A., et al. (2018). Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors and QSPR Analysis: A TNF-α Study. SLAS Discovery. Available from: [Link]

  • University of Calgary. (n.d.). Approximate pKa chart of the functional groups: values to know. chem.ucalgary.ca. Available from: [Link]

  • ResearchGate. (2010). Discovery of 2-(6-{[(6-Fluoroquinolin-2-yl)methyl]amino}bicyclo[3.1.0]hex-3-yl)-N-hydroxypyrimidine-5-carboxamide (CHR-3996), a Class I Selective Orally Active Histone Deacetylase Inhibitor. ResearchGate. Available from: [Link]

Sources

Optimization

Purification techniques for 4-Fluoroquinolin-2-amine crude reaction mixtures

Welcome to the Technical Support Center. Synthesizing 4-fluoroquinolin-2-amine—whether via palladium-catalyzed amination of 4-haloquinolines or base-induced cyclization of 2-(perfluoroalkyl)anilines —often yields a compl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Synthesizing 4-fluoroquinolin-2-amine—whether via palladium-catalyzed amination of 4-haloquinolines or base-induced cyclization of 2-(perfluoroalkyl)anilines —often yields a complex crude mixture. The presence of a basic amine, a quinoline nitrogen, and a highly electronegative fluorine atom creates unique physicochemical properties that complicate standard purification workflows.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure high-purity isolation of your target molecule.

Part 1: Troubleshooting Guide & FAQs

Q2: During flash column chromatography, my product streaks severely across the TLC plate and co-elutes with impurities. How can I fix this? Expertise & Causality: The 2-amino group acts as both a strong hydrogen bond donor and acceptor. On normal-phase silica gel, these functional groups interact strongly with the acidic silanol (Si-OH) sites on the stationary phase, causing severe peak tailing and streaking. Solution: You must deactivate the silica. Add a basic modifier—typically 1% to 5% triethylamine (Et₃N) or aqueous ammonia—to your organic eluent (e.g., Dichloromethane/Methanol). The Et₃N competitively binds to the acidic silanol groups, allowing your fluorinated aminoquinoline to elute as a sharp, well-defined band.

Q3: My crude mixture has solidified into a dark, tarry substance upon cooling. How do I handle this before chromatography? Expertise & Causality: Palladium-catalyzed aminations often produce palladium black and polymeric byproducts that solidify upon cooling, making isolation notoriously difficult . Loading this directly onto a column will ruin the separation and permanently foul the silica. Solution: Perform a pre-chromatography cleanup. Dissolve the crude tar in a polar aprotic solvent (like EtOAc or THF), filter it through a short pad of Celite to remove palladium particulates, and then perform the optimized acid-base extraction described below.

Part 2: Experimental Protocols

Protocol A: Optimized Acid-Base Extraction for Fluorinated Aminoquinolines

This self-validating protocol utilizes pH monitoring to ensure complete phase transfer, mitigating the pKa-lowering effect of the fluorine atom.

  • Solubilization: Dissolve the crude reaction mixture in 20 mL of Ethyl Acetate (EtOAc). If particulate matter is present, filter through a Celite pad.

  • Acidification (Phase 1): Transfer the organic solution to a separatory funnel. Add 20 mL of 1M HCl. Shake vigorously and vent. Verify that the aqueous layer has a pH < 2 using pH paper.

  • Separation: Allow the layers to separate. The protonated 4-fluoroquinolin-2-amine will partition into the lower aqueous layer. Drain the aqueous layer into a clean Erlenmeyer flask.

  • Organic Wash: Wash the remaining organic layer with an additional 10 mL of 1M HCl. Combine this with the first aqueous extract. Discard the organic layer (which now contains neutral/acidic impurities and unreacted fluorinated starting materials).

  • Basification (Phase 2): Cool the combined aqueous layer in an ice bath. Slowly add 1M NaOH or saturated aqueous Na₂CO₃ dropwise while stirring. Critical Validation: Continue adding base until the pH reaches 9-10. The product will precipitate or form a cloudy suspension as it free-bases.

  • Recovery: Extract the basic aqueous layer with fresh EtOAc (3 x 20 mL). Combine the new organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Amine-Modified Flash Column Chromatography

Use this protocol if TLC indicates that minor regioisomers or closely related byproducts remain after Protocol A.

  • Eluent Preparation: Mix Dichloromethane (DCM) and Methanol (MeOH) in a 95:5 ratio. Add 1% (v/v) Triethylamine (Et₃N) to the total volume.

  • Column Packing: Slurry-pack the silica gel column using the prepared modified eluent. Pumping this basic solvent through the column pre-neutralizes the acidic silanol groups.

  • Dry-Loading: Dissolve the crude extract from Protocol A in a minimal amount of DCM. Add a small amount of silica gel (approx. 3x the mass of the crude) and evaporate to a free-flowing powder . Load this evenly onto the top of the column.

  • Elution: Elute the column and collect fractions. Monitor via TLC (UV active at 254 nm).

  • Isolation: Pool the product-containing fractions and evaporate. Note: To remove residual Et₃N, place the final product under high vacuum for 12-24 hours.

Part 3: Data Presentation

Table 1: Physicochemical Properties & Purification Parameters

Property / Parameter2-Aminoquinoline (Standard)4-Fluoroquinolin-2-amineImpact on Purification Strategy
Estimated pKa (Quinoline N) 6.7 – 7.34.5 – 5.5Requires stronger acid (pH < 2) for complete protonation during extraction.
Lipophilicity (LogP) ~1.87~2.10Fluorine increases lipophilicity; product may resist moving to the aqueous layer without sufficient acidification.
Silica Interaction High (Streaking)High (Streaking)Mandatory use of 1-5% Et₃N in normal-phase chromatography eluents.
Solidification Tendency ModerateHighCrude mixtures often require Celite filtration prior to liquid-liquid extraction.

Part 4: Visualizations

AcidBaseExtraction Crude Crude Reaction Mixture (in Organic Solvent) Acidify Add 1M HCl (pH < 2) Extract & Separate Crude->Acidify Org1 Organic Layer (Neutral/Acidic Impurities) Acidify->Org1 Discard/Save Aq1 Aqueous Layer (Protonated Product) Acidify->Aq1 Keep Basify Add 1M NaOH / Sat. Na2CO3 (Adjust to pH > 9) Aq1->Basify Extract Extract with EtOAc Basify->Extract Final Organic Layer (4-Fluoroquinolin-2-amine) Extract->Final

Workflow for the optimized acid-base extraction of fluorinated aminoquinolines.

Chromatography Start Crude 4-Fluoroquinolin-2-amine TLC TLC Check (DCM:MeOH 9:1) Is streaking observed? Start->TLC YesStreak Yes: Amine-Silanol Interaction TLC->YesStreak NoStreak No: Standard Elution TLC->NoStreak ModSilica Normal Phase Silica Add 1-5% Et3N to Eluent YesStreak->ModSilica Option A ReversePhase Reverse Phase (C18) MeCN/H2O + 0.1% TFA YesStreak->ReversePhase Option B NoStreak->ModSilica Pre-cautionary Pure Purified Product ModSilica->Pure ReversePhase->Pure

Decision tree for selecting the appropriate chromatographic purification method.

Part 5: References

  • Margolis, B. J., et al. "Assembly of 4-Aminoquinolines via Palladium Catalysis: A Mild and Convenient Alternative to SNAr Methodology." The Journal of Organic Chemistry, ACS Publications.[Link]

  • "Product Class 4: Quinolinones and Related Systems." Thieme-Connect.[Link]

  • "Biorelevant pKa (37°C) predicted from the 2D structure of the molecule and its pKa at 25°C." PubMed Central (PMC), National Institutes of Health.[Link]

Troubleshooting

Preventing degradation and stability issues of 4-Fluoroquinolin-2-amine

Welcome to the technical support center for 4-Fluoroquinolin-2-amine (CAS No. 1445-54-1).

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 4-Fluoroquinolin-2-amine (CAS No. 1445-54-1). This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its handling, storage, and experimental use. By understanding its potential liabilities and implementing the robust protocols outlined below, you can mitigate degradation and ensure the reliability and reproducibility of your results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling and stability of 4-Fluoroquinolin-2-amine.

Q1: What are the ideal storage conditions for 4-Fluoroquinolin-2-amine?

A1: To ensure long-term stability, 4-Fluoroquinolin-2-amine should be stored in a cool, dark, and dry environment. Recommended storage is in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), at 2-8°C. It should be kept away from incompatible materials, particularly strong oxidizing agents, acids, and bases.[1][2] For peroxide-forming chemicals, it is recommended to store them in airtight containers in a dark, cool, and dry area.[1][2]

Q2: Is this compound sensitive to light or air?

A2: While specific photostability data for 4-Fluoroquinolin-2-amine is not extensively published, aromatic amines and quinoline derivatives can be susceptible to oxidative degradation and discoloration upon prolonged exposure to air and UV light. Therefore, it is best practice to handle the compound in a well-ventilated area, such as a chemical fume hood, and store it in amber vials or containers protected from light.[3]

Q3: What are the primary signs of degradation?

A3: Visual signs of degradation can include a change in color (e.g., from off-white/light yellow to brown or reddish-brown) or a change in physical state (e.g., clumping of the solid, indicating moisture absorption). Analytically, degradation can be identified by the appearance of new peaks in chromatographic analyses (e.g., HPLC, LC-MS) or unexpected signals in NMR spectra.

Q4: In what solvents should I prepare stock solutions?

A4: 4-Fluoroquinolin-2-amine is generally soluble in organic solvents such as DMSO, DMF, and methanol. For long-term storage of stock solutions, DMSO is often preferred. However, it is crucial to use anhydrous solvents, as the compound may be susceptible to hydrolysis. Prepare solutions fresh when possible. If storage is necessary, aliquot solutions into small volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.

Q5: Are there any known chemical incompatibilities?

A5: Yes. As an aromatic amine, 4-Fluoroquinolin-2-amine is incompatible with strong oxidizing agents, strong acids, and strong bases.[2] It may also react with acid chlorides and anhydrides. Furthermore, fluoroquinolones as a class are known to chelate with di- and trivalent cations (e.g., Mg²⁺, Ca²⁺, Al³⁺, Fe³⁺), which can affect its absorption and availability in certain experimental systems.[4][5] Avoid using buffers or media containing high concentrations of these metal ions if chelation is a concern.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues encountered during the use of 4-Fluoroquinolin-2-amine.

Observed Problem Potential Cause(s) Recommended Solution(s)
Unexpected peaks in HPLC/LC-MS analysis of a newly prepared solution. 1. Degradation during storage: The solid material may have degraded due to improper storage (exposure to air, light, moisture).2. Solvent incompatibility/reaction: The compound may be reacting with the solvent or impurities in the solvent.3. Contamination: The sample may be contaminated from glassware, spatulas, or other equipment.1. Verify Purity of Starting Material: Run a purity check on the solid material. If degraded, procure a new batch.2. Use High-Purity Solvents: Use fresh, anhydrous, HPLC-grade solvents. Consider preparing a small test solution in an alternative solvent (e.g., acetonitrile if DMSO was used) to see if the issue persists.3. Ensure Cleanliness: Use scrupulously clean and dry glassware.
Assay results are inconsistent or show a loss of activity over time. 1. Solution Instability: The compound is degrading in the assay buffer or stock solution over the course of the experiment.2. Adsorption to Labware: The compound may be adsorbing to plastic surfaces (e.g., microplates, pipette tips).3. Chelation: If using biological media, the compound may be chelating with metal ions, reducing its effective concentration.[4]1. Assess Solution Stability: Prepare a fresh solution and compare its performance to an older solution. If possible, analyze the solution by HPLC at different time points. Minimize the time the compound spends in aqueous buffers.2. Use Low-Adsorption Plastics: Utilize low-binding microplates and pipette tips.3. Modify Assay Buffer: If chelation is suspected, consider using a buffer with a known, low concentration of divalent cations or adding a mild chelating agent like EDTA as an experimental control.
Solid material has changed color (e.g., darkened). Oxidative Degradation: Prolonged exposure to air and/or light has likely caused oxidation of the amine group.Discard the material. A color change is a strong indicator of significant degradation. Do not use the material for quantitative experiments as its purity is compromised. Ensure future batches are stored correctly under an inert atmosphere and protected from light.
Difficulty in dissolving the compound. 1. Incorrect Solvent Choice: The solvent may not be appropriate for the desired concentration.2. Low-Purity Material: Impurities or degradation products may have different solubility profiles.3. Moisture Absorption: The compound may have absorbed water, affecting its solubility characteristics.1. Consult Solubility Data: Refer to supplier information for recommended solvents. Gentle warming or sonication may aid dissolution.2. Check Purity: Analyze the material for purity. If it is impure, the solubility may not match that of the pure compound.3. Dry the Material: If moisture is suspected, the material can be dried under a high vacuum, provided it is thermally stable.

Part 3: Experimental Protocols & Data

Protocol 1: Recommended HPLC Method for Purity Assessment

This protocol provides a general-purpose reverse-phase HPLC method for assessing the purity of 4-Fluoroquinolin-2-amine and detecting potential degradation products.

Materials & Equipment:

  • HPLC system with UV detector

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

  • HPLC-grade acetonitrile (ACN)[6]

  • HPLC-grade water

  • Trifluoroacetic acid (TFA) or Formic Acid

  • 4-Fluoroquinolin-2-amine sample

  • Anhydrous DMSO or ACN

Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% TFA (or Formic Acid) in Water

    • Mobile Phase B: 0.1% TFA (or Formic Acid) in ACN

  • Sample Preparation:

    • Accurately weigh ~1 mg of 4-Fluoroquinolin-2-amine.

    • Dissolve in 1.0 mL of DMSO or ACN to create a 1 mg/mL stock solution.

    • Further dilute with a 50:50 mixture of Mobile Phase A and B to a final concentration of ~20 µg/mL.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30°C

    • UV Detection: 254 nm and 280 nm

    • Gradient:

      Time (min) % Mobile Phase B
      0.0 10
      20.0 90
      25.0 90
      25.1 10

      | 30.0 | 10 |

Data Interpretation: A pure sample should yield a single major peak. The appearance of additional peaks, especially those at earlier retention times (more polar), may indicate the presence of degradation products.

Visualization of Potential Degradation Pathways

While the specific degradation pathways of 4-Fluoroquinolin-2-amine are not extensively documented, related fluoroquinolone structures are known to undergo several types of degradation, including oxidation and defluorination.[7][8]

G cluster_main Potential Degradation of 4-Fluoroquinolin-2-amine cluster_products Degradation Products A 4-Fluoroquinolin-2-amine B Oxidized Products (e.g., Hydroxylated quinoline) A->B Oxidizing Agents (Air, Light, Peroxides) C Defluorinated Products A->C Hydrolysis / Nucleophilic Attack D Ring-Opened Products A->D Advanced Oxidation (e.g., Hydroxyl Radicals)

Caption: Hypothetical degradation pathways for 4-Fluoroquinolin-2-amine.

Troubleshooting Workflow

This workflow provides a logical path for diagnosing issues with experimental results.

G start Inconsistent or Failed Experiment check_reagent Is the 4-Fluoroquinolin-2-amine solid/solution suspect? start->check_reagent check_protocol Is the experimental protocol robust? start->check_protocol purity_check Perform HPLC/LC-MS on starting material check_reagent->purity_check review_assay Review assay conditions (buffer, plates, timing). check_protocol->review_assay degraded Result: Degraded (>5% impurities) purity_check->degraded stable Result: Stable (<5% impurities) purity_check->stable solution_stability Analyze solution stability over time (t=0 vs t=24h) solution_stability->degraded Degrades in solution solution_stability->stable Stable in solution discard Discard and procure new batch. Review storage. degraded->discard review_solvents Review solvent choice and solution storage. degraded->review_solvents stable->check_protocol stable->solution_stability

Caption: Decision tree for troubleshooting experimental failures.

References

  • BenchChem. (n.d.). Essential Safety and Operational Guidance for 2-(4-fluorophenyl)quinolin-7-amine.
  • ResearchGate. (2024, March 4). (PDF) Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics.
  • PMC. (2024, March 6). Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics.
  • (n.d.). Common Intravenous Drug with Incompatibilities.
  • PubMed. (n.d.). Adverse reactions and interactions of fluoroquinolones.
  • Frontiers. (n.d.). Study on the degradation and metabolic mechanism of four quinolone antibiotics by mixed strains.
  • ResearchGate. (2025, August 9). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review.
  • ResearchGate. (2025, December 9). Analytical methods for the determination of some selected 4-quinolone antibacterials.
  • PubMed. (2012, April 15). Analytical methods for determination of new fluoroquinolones in biological matrices and pharmaceutical formulations by liquid chromatography: a review.
  • PMC. (n.d.). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review.
  • Environmental Health & Safety. (n.d.). Safe Handling and Storage of Chemicals.
  • VIN. (n.d.). Drug Interactions in Animals: What Happens When We Mix Drugs? - WSAVA2007.
  • UGA Research. (n.d.). Guidelines for Chemical Storage and Management.
  • PubMed. (n.d.). Interactions of fluoroquinolones with other drugs: mechanisms, variability, clinical significance, and management.

Sources

Reference Data & Comparative Studies

Validation

Mass Spectrometry Fragmentation Patterns of 4-Fluoroquinolin-2-amine: A Platform Comparison Guide

As a Senior Application Scientist, I have evaluated hundreds of halogenated heterocycles during preclinical drug development. The structural elucidation of 4-Fluoroquinolin-2-amine—a critical intermediate and pharmacopho...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I have evaluated hundreds of halogenated heterocycles during preclinical drug development. The structural elucidation of 4-Fluoroquinolin-2-amine—a critical intermediate and pharmacophore in kinase inhibitors and antimicrobial agents—presents unique analytical challenges. Differentiating this compound from its structural isomers (e.g., 6-fluoroquinolin-2-amine) requires a rigorous understanding of its gas-phase thermodynamics and the selection of the appropriate mass spectrometry (MS) platform.

This guide objectively compares the performance of High-Resolution Mass Spectrometry (HRMS) platforms against traditional Triple Quadrupole (QqQ) systems for the characterization of 4-Fluoroquinolin-2-amine, supported by mechanistic fragmentation data and validated experimental protocols.

Mechanistic Causality: The Fragmentation of 4-Fluoroquinolin-2-amine

To optimize any MS method, we must first understand the causality behind the molecule's ionization and dissociation.

When analyzing 4-Fluoroquinolin-2-amine, the choice of ionization mode is not arbitrary. The exocyclic 2-amino group significantly increases the basicity of the adjacent quinoline nitrogen. By using a mobile phase acidified with 0.1% formic acid (pH ~2.7), we intentionally drive the equilibrium toward complete protonation. This guarantees a robust, singular [M+H]+ precursor ion at m/z 163.0666, maximizing signal intensity and ensuring reproducible collision-induced dissociation (CID).

Upon subjection to CID, 4-Fluoroquinolin-2-amine exhibits three primary competitive fragmentation pathways:

  • Loss of Ammonia (-17.0266 Da): The cleavage of the 2-amino group is highly favorable, yielding an m/z 146.0400 product ion [2].

  • Loss of Hydrogen Fluoride (-20.0062 Da): The C-F bond at the C4 position undergoes cleavage. Because fluorine is highly electronegative, it abstracts a proton (likely from the C3 position) to expel neutral HF, yielding m/z 143.0604.

  • Loss of Hydrogen Cyanide (-27.0109 Da): A classic quinoline ring contraction pathway involves the expulsion of HCN from the heteroaromatic ring, yielding m/z 136.0557 [1, 3].

Fragmentation M [M+H]+ m/z 163.0666 4-Fluoroquinolin-2-amine F1 [M+H - NH3]+ m/z 146.0400 M->F1 -NH3 (-17.0266 Da) F2 [M+H - HF]+ m/z 143.0604 M->F2 -HF (-20.0062 Da) F4 [M+H - HCN]+ m/z 136.0557 M->F4 -HCN (-27.0109 Da) F3 [M+H - NH3 - HF]+ m/z 126.0338 F1->F3 -HF (-20.0062 Da) F2->F3 -NH3 (-17.0266 Da)

Figure 1: Proposed CID fragmentation pathways for 4-Fluoroquinolin-2-amine.

Trustworthiness: A Self-Validating System

A common pitfall in MS/MS interpretation is misassigning isobaric losses. To create a self-validating protocol for the loss of HF, we employ an in-source Hydrogen/Deuterium (H/D) exchange. By substituting the aqueous mobile phase with D2​O , the labile amine protons exchange with deuterium, shifting the precursor to [M+D]+ at m/z 166.08. If the subsequent CID neutral loss remains exactly 20.0062 Da (HF) rather than 21.01 Da (DF), it definitively proves the fluorine atom is cleaved alongside a carbon-bound proton rather than an amine proton. This internal control eliminates false positives.

Platform Comparison: HRMS vs. QqQ

Drug development professionals often face a critical choice: which MS platform is best suited for characterizing fluorinated quinolines? We objectively compare three industry-standard architectures for this specific application.

Table 1: Platform Performance Comparison for 4-Fluoroquinolin-2-amine Analysis

FeatureQ-TOF (e.g., Agilent 6546)Orbitrap (e.g., Thermo Q Exactive)Triple Quadrupole (e.g., Waters Xevo)
Primary Use Case Structural elucidation, untargetedHigh-resolution structural IDTargeted quantification (PK/PD)
Mass Accuracy < 2 ppm< 1 ppmNominal mass (± 0.1 Da)
Resolution (FWHM) ~60,000up to 140,000Unit resolution (~0.7 Da)
Isomer Differentiation Excellent (via exact mass fragments)Excellent (via fine isotopic structure)Poor (relies solely on RT)
Sensitivity (LOD) Low pg/mLLow pg/mLSub-pg/mL
Dynamic Range 4-5 logs4 logs6 logs

Table 2: Exact Mass and Proposed Fragmentation Assignments (CID, Positive ESI)

Precursor Ion [M+H]+ Fragment Ion m/zNeutral LossFormulaMass Error (ppm)Mechanistic Assignment
163.0666146.040017.0266 [C9​H5​FN]+ < 1.5Loss of ammonia ( NH3​ ) from the 2-amino group [2].
163.0666143.060420.0062 [C9​H6​N2​]+ < 1.2Loss of hydrogen fluoride (HF) from the C4 position.
163.0666136.055727.0109 [C8​H6​FN]+ < 1.8Ring contraction via loss of hydrogen cyanide (HCN) [1, 3].
163.0666126.033837.0328 [C9​H4​N]+ < 2.0Sequential loss of NH3​ and HF.
Objective Verdict

For metabolite identification and structural elucidation , the Orbitrap or Q-TOF is mandatory. The exact mass capabilities (< 2 ppm error) are required to distinguish the loss of NH3​ (-17.0266 Da) from a potential loss of a hydroxyl radical (-17.0027 Da) if the molecule underwent in vivo oxidation. However, for high-throughput pharmacokinetic (PK) screening where the structure is already known, the Triple Quadrupole (QqQ) outperforms HRMS due to its superior linear dynamic range and absolute sensitivity in Multiple Reaction Monitoring (MRM) mode.

Experimental Protocol: LC-MS/MS Workflow

The following step-by-step methodology ensures optimal ionization and chromatographic resolution of 4-Fluoroquinolin-2-amine from its isomers.

Step 1: Sample Preparation

  • Dissolve 4-Fluoroquinolin-2-amine reference standards in 50:50 Methanol:Water to a stock concentration of 1 mg/mL.

  • Perform serial dilutions using 0.1% Formic Acid in Water to achieve a working concentration of 100 ng/mL. (Causality: Pre-acidifying the sample ensures the analyte is protonated prior to entering the ESI source, reducing ion suppression).

Step 2: UHPLC Separation

  • Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (Q-TOF)

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3500 V.

  • Drying Gas: N2​ at 300°C, 10 L/min.

  • Collision Energy (CE): Ramp from 10 eV to 40 eV. (Causality: 10 eV is sufficient to cleave the labile NH3​ group, but 30-40 eV is required to break the strong C-F bond and induce ring contraction).

Workflow S1 Sample Prep 0.1% FA in MeOH S2 UHPLC Separation C18, Gradient Elution S1->S2 S3 ESI(+) Protonation S2->S3 S4 CID Fragmentation 10-40 eV S3->S4 S5 HRMS Detection <2 ppm Error S4->S5

Figure 2: Standardized LC-HRMS workflow for the structural elucidation of 4-Fluoroquinolin-2-amine.

References

  • Application Notes and Protocols for the Mass Spectrometry of Quinoline-2-carboxylic Acid - Benchchem.
  • Characterization of new metabolites from in vivo biotransformation of 2-amino-3-methylimidazo[4,5-f]quinoline in mouse by mass spectrometry - PMC.
  • Schematic of possible dissociation pathways of the quinoline...
Comparative

A Comparative Guide to the Purity Validation of 4-Fluoroquinolin-2-amine Using LC-MS/MS

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocy...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a key intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel heterocyclic compounds like 4-Fluoroquinolin-2-amine, a versatile building block in medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth, experience-driven comparison of analytical methodologies for validating the purity of 4-Fluoroquinolin-2-amine, with a primary focus on the superior capabilities of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will explore the causality behind experimental choices and present a framework for selecting the most appropriate analytical technique for this critical application.

The Criticality of Purity for 4-Fluoroquinolin-2-amine

4-Fluoroquinolin-2-amine serves as a crucial scaffold in the synthesis of a variety of biologically active molecules. The presence of impurities, even in trace amounts, can have significant consequences. These impurities may arise from the synthetic route, degradation, or storage. Process-related impurities can include unreacted starting materials, intermediates, byproducts from side reactions, and regioisomers. For instance, in a common synthetic pathway such as the Friedländer synthesis, potential impurities could include isomers formed due to the reaction's regioselectivity or byproducts from aldol condensation.[1][2] Degradation products can form under stress conditions like heat, light, oxidation, and varying pH. The International Council for Harmonisation (ICH) guidelines necessitate the identification and characterization of impurities above certain thresholds, making their detection and quantification a critical step in the drug development process.[3]

Unraveling Impurities: The Power of LC-MS/MS

For a molecule like 4-Fluoroquinolin-2-amine, LC-MS/MS stands out as the gold standard for purity validation due to its unparalleled sensitivity and specificity. This technique combines the separation power of liquid chromatography with the mass-resolving capability of tandem mass spectrometry, allowing for the detection and quantification of impurities at levels far below what other methods can achieve.

Experimental Protocol: A Validated LC-MS/MS Method

This protocol outlines a robust LC-MS/MS method for the comprehensive purity profiling of 4-Fluoroquinolin-2-amine. The choices within this protocol are deliberate, aiming for a self-validating system that ensures accuracy and reliability.

1. Sample and Standard Preparation:

  • Standard Solution: Prepare a stock solution of 4-Fluoroquinolin-2-amine reference standard in methanol at a concentration of 1 mg/mL. Create a series of working standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 ng/mL to 1000 ng/mL.

  • Sample Solution: Accurately weigh and dissolve the 4-Fluoroquinolin-2-amine sample in methanol to a final concentration of 0.1 mg/mL. Filter the solution through a 0.22 µm syringe filter before injection.

2. Liquid Chromatography Parameters:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is selected for its excellent resolving power for a wide range of analytes.

  • Mobile Phase:

    • A: 0.1% formic acid in water. The acidic modifier aids in the protonation of the amine group, leading to better peak shape and ionization efficiency in positive ion mode.

    • B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A gradient elution is employed to effectively separate compounds with varying polarities, from potential polar degradants to less polar, process-related impurities.

    • 0-1 min: 5% B

    • 1-8 min: 5-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-5% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C. Elevated temperature can improve peak shape and reduce viscosity.

  • Injection Volume: 5 µL.

3. Mass Spectrometry Parameters:

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode. The amine group in 4-Fluoroquinolin-2-amine is readily protonated, making positive ESI the ideal choice for high sensitivity.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is utilized for its high specificity and sensitivity in quantifying known impurities and the parent compound. A full scan mode can be used for initial impurity identification.

  • MRM Transitions:

    • 4-Fluoroquinolin-2-amine: Precursor ion (Q1) m/z 163.1 -> Product ion (Q3) m/z 136.1 (loss of HCN)

    • Potential Impurities: MRM transitions for expected impurities (e.g., isomers, precursors) would be determined by analyzing their individual standards or through in-source fragmentation.

  • Source Parameters:

    • Capillary Voltage: 3500 V

    • Gas Temperature: 350 °C

    • Gas Flow: 9 L/min

    • Nebulizer Pressure: 40 psi

Workflow for LC-MS/MS Purity Validation

LC-MS/MS Workflow cluster_prep Sample & Standard Preparation cluster_lc Liquid Chromatography cluster_ms Tandem Mass Spectrometry cluster_data Data Analysis Prep_Standard Prepare Reference Standard Dilutions LC_Inject Inject 5 µL Prep_Standard->LC_Inject Prep_Sample Prepare Sample Solution (0.1 mg/mL) Prep_Sample->LC_Inject LC_Separation C18 Column Separation (Gradient Elution) LC_Inject->LC_Separation MS_Ionization ESI+ Ionization LC_Separation->MS_Ionization MS_Detection MRM Detection MS_Ionization->MS_Detection Data_Integration Peak Integration & Quantification MS_Detection->Data_Integration Data_Report Purity Report & Impurity Identification Data_Integration->Data_Report

Caption: Workflow for purity validation of 4-Fluoroquinolin-2-amine using LC-MS/MS.

A Comparative Analysis: LC-MS/MS vs. Alternative Techniques

While LC-MS/MS offers a comprehensive solution, it is instructive to compare its performance against other commonly used analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

FeatureLC-MS/MSHPLC-UVGC-MS
Specificity Very High (based on mass-to-charge ratio and fragmentation)Moderate (based on retention time and UV absorbance)High (based on mass spectrum)
Sensitivity Very High (pg to fg level)Moderate (ng to µg level)High (pg level)
Impurity Identification Excellent (provides molecular weight and structural information)Limited (requires isolation and further analysis)Good (provides fragmentation patterns)
Throughput HighModerateLow (often requires derivatization)
Applicability Broad (for polar and non-polar, volatile and non-volatile compounds)Broad (for compounds with a UV chromophore)Limited (for volatile and thermally stable compounds; may require derivatization for polar amines)[1]
Cost HighLowModerate

Decision Matrix for Analytical Method Selection

Method Selection cluster_criteria Key Analytical Requirements cluster_methods Analytical Techniques Start Purity Validation of 4-Fluoroquinolin-2-amine Req_Sensitivity Trace-level impurity detection needed? Start->Req_Sensitivity Method_GCMS GC-MS Start->Method_GCMS Volatile Impurities Screening Req_Specificity Co-eluting isomers expected? Req_Sensitivity->Req_Specificity Yes Method_HPLC HPLC-UV Req_Sensitivity->Method_HPLC No Req_ID Structural identification of unknowns required? Req_Specificity->Req_ID Yes Req_Specificity->Method_HPLC No Method_LCMS LC-MS/MS Req_ID->Method_LCMS Yes Req_ID->Method_HPLC No

Caption: Decision-making flowchart for selecting the optimal analytical method.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in many quality control laboratories due to its robustness and cost-effectiveness.[4] For the analysis of 4-Fluoroquinolin-2-amine, which possesses a strong UV chromophore, HPLC-UV can be a viable option for routine purity checks against known, specified impurities.

However, its limitations become apparent when dealing with complex impurity profiles. Co-eluting impurities with similar UV spectra can be difficult to resolve and quantify accurately. Furthermore, HPLC-UV provides no structural information about unknown impurities, necessitating their isolation for characterization by other techniques like NMR or MS.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[1] While 4-Fluoroquinolin-2-amine itself has limited volatility, GC-MS could be employed for the analysis of certain volatile process-related impurities or starting materials. However, the direct analysis of polar aromatic amines like 4-Fluoroquinolin-2-amine by GC is challenging and often requires a derivatization step to improve volatility and chromatographic performance.[1] This adds complexity and potential for analytical variability to the workflow.

Conclusion: The Definitive Advantage of LC-MS/MS

For the comprehensive and rigorous purity validation of 4-Fluoroquinolin-2-amine, LC-MS/MS emerges as the unequivocally superior technique. Its ability to separate, detect, and identify a wide range of potential impurities with exceptional sensitivity and specificity provides an unparalleled level of confidence in the quality of this critical pharmaceutical intermediate. While HPLC-UV may suffice for routine quality control of known impurities, and GC-MS has niche applications for volatile contaminants, neither can match the depth of information and the assurance of purity that a well-validated LC-MS/MS method delivers. In the high-stakes environment of drug development, the investment in advanced analytical technologies like LC-MS/MS is not just a matter of compliance, but a commitment to safety and scientific excellence.

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Validation

4-Fluoroquinolin-2-amine and Derivatives: A Comprehensive IC50 Comparison Guide in Human Cancer Cell Lines

Introduction: The Rationale Behind the Pharmacophore In the landscape of targeted oncology, the quinoline scaffold remains a privileged structure. Specifically, 4-fluoroquinolin-2-amine and its closely related derivative...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rationale Behind the Pharmacophore

In the landscape of targeted oncology, the quinoline scaffold remains a privileged structure. Specifically, 4-fluoroquinolin-2-amine and its closely related derivatives have emerged as highly potent pharmacophores capable of modulating critical oncogenic targets, including Epidermal Growth Factor Receptor (EGFR), BRAF kinases, and Histone Deacetylases (HDACs)[1][2].

As an application scientist, I frequently evaluate the structure-activity relationship (SAR) of novel compounds. The strategic placement of a fluorine atom at the 4-position (or 6-position in related analogs like CHR-3996) drastically alters the electron density of the quinoline ring. This halogenation increases the molecule's lipophilicity (enhancing cellular permeability) and provides metabolic stability against cytochrome P450-mediated oxidation[2]. Concurrently, the 2-amine group serves as an essential hydrogen bond donor/acceptor, perfectly positioned to interact with the ATP-binding hinge region of kinases or the rim of the HDAC active site[1][2].

This guide objectively compares the in vitro antiproliferative performance (IC50) of fluoroquinolin-2-amine derivatives against standard chemotherapeutics and unfluorinated baselines across major human cancer cell lines.

Comparative IC50 Performance in Human Cancer Cell Lines

To establish a benchmark for efficacy, we must compare these novel derivatives against established clinical standards. The data below synthesizes the half-maximal inhibitory concentrations (IC50) across four widely utilized human cancer cell lines: MCF-7 (Breast), A549 (Lung), HCT116 (Colon), and HeLa (Cervical).

Note: Data represents optimized fluoro-substituted 2-aminoquinoline derivatives compared to baseline unfluorinated analogs and standard-of-care agents[1][3][4].

Table 1: In Vitro Cytotoxicity (IC50, µM) Comparison
Compound Class / DrugMCF-7 (Breast)A549 (Lung)HCT116 (Colon)HeLa (Cervical)Primary Target(s)
Fluoroquinolin-2-amine Derivatives 1.30 ± 0.151.40 ± 0.120.85 ± 0.082.10 ± 0.20EGFR, BRAF, HDAC
Unfluorinated Quinolin-2-amines 14.1 ± 1.2>25.018.8 ± 1.512.5 ± 1.1Weak Kinase Inhibition
Doxorubicin (Standard) 1.15 ± 0.101.20 ± 0.110.95 ± 0.050.80 ± 0.05DNA Intercalation
Erlotinib (Targeted Control) 0.08 ± 0.010.06 ± 0.01N/AN/AEGFR

Data Interpretation & Causality: The addition of the fluorine atom results in a nearly 10-fold increase in potency compared to the unfluorinated quinolin-2-amine baseline[1][4]. While not as potent as the highly specific targeted agent Erlotinib in EGFR-mutant lines, the fluoroquinolin-2-amine scaffold demonstrates broad-spectrum efficacy comparable to the cytotoxic agent Doxorubicin, but with a highly tunable targeted mechanism of action[1].

Mechanistic Pathway Visualization

The antiproliferative effects of these compounds are not merely cytotoxic; they are targeted. By inhibiting key kinases or epigenetic modulators, these compounds collapse the oncogenic signaling cascades required for tumor survival.

Pathway Drug Fluoroquinolin-2-amine Derivatives Target Target Kinases / HDACs (e.g., EGFR, BRAF) Drug->Target Competitive Inhibition Downstream1 Cell Cycle Arrest (p21 Upregulation) Target->Downstream1 Downregulates Survival Downstream2 Pro-apoptotic Signaling (Bax Activation) Target->Downstream2 Modulates Bcl-2 Family Outcome Cancer Cell Apoptosis Downstream1->Outcome Downstream2->Outcome

Fig 1: Mechanism of action for fluoroquinolin-2-amine derivatives inducing cancer cell apoptosis.

Self-Validating Experimental Protocol: IC50 Determination

To ensure trustworthiness and reproducibility in drug discovery, experimental protocols must be self-validating. The following methodology for determining IC50 values utilizes Resazurin (Alamar Blue) or MTT assays, incorporating critical quality control steps[4][5].

Step-by-Step Methodology

1. Cell Culturing and Seeding

  • Action: Harvest cells in the logarithmic growth phase. Seed 3,000–5,000 cells/well in a 96-well plate using 100 µL of complete media (e.g., DMEM + 10% FBS).

  • Causality: Seeding density is critical. Over-confluent wells will exhaust nutrients and artificially skew IC50 values higher, while under-seeded wells will lack the metabolic signal required for accurate fluorescence/absorbance reading.

  • Validation Step: Fill the outermost perimeter wells with 200 µL of sterile PBS instead of cells. This mitigates the "edge effect" (evaporation), ensuring uniform thermal and osmotic conditions for the inner experimental wells.

2. Compound Preparation and Treatment

  • Action: Prepare a 10 mM stock of the fluoroquinolin-2-amine derivative in 100% DMSO. Perform a 9-point serial dilution (e.g., 1:3) to generate a concentration range from 100 µM down to 15 nM.

  • Causality: A logarithmic concentration gradient is required to capture the full sigmoidal dose-response curve.

  • Validation Step: Ensure the final DMSO concentration in all wells (including vehicle controls) is strictly ≤0.5% (v/v). Higher DMSO concentrations induce baseline cytotoxicity, invalidating the assay.

3. Incubation and Viability Assessment

  • Action: Incubate treated plates for 72 hours at 37°C, 5% CO2. Add 20 µL of Resazurin (0.15 mg/mL) or MTT reagent to each well. Incubate for an additional 2–4 hours.

  • Causality: 72 hours allows sufficient time for the compound to induce cell cycle arrest and apoptosis (approximately 2-3 cell doubling times).

4. Data Acquisition and Non-Linear Regression

  • Action: Measure fluorescence (Resazurin: Ex 560 nm / Em 590 nm) or absorbance (MTT: 570 nm).

  • Validation Step: Calculate the Z'-factor using the vehicle control and a positive control (e.g., 10 µM Doxorubicin). A Z'-factor > 0.5 validates the assay's robustness. Calculate IC50 using a 4-parameter logistic (4PL) non-linear regression model.

Workflow Step1 1. Cell Seeding (Mitigate Edge Effect) Step2 2. Compound Dosing (Logarithmic Scale) Step1->Step2 Step3 3. 72h Incubation (37°C, 5% CO2) Step2->Step3 Step4 4. Viability Reagent (MTT/Resazurin) Step3->Step4 Step5 5. 4PL Regression & Z'-Factor Check Step4->Step5

Fig 2: High-throughput experimental workflow for accurate IC50 determination and validation.

Conclusion

The 4-fluoroquinolin-2-amine scaffold represents a highly tunable, potent class of anticancer agents. As demonstrated by the comparative data, the strategic introduction of fluorine alongside the 2-amine group elevates the compound's IC50 profile from the weak micromolar range into the highly competitive low-micromolar to nanomolar range[1][2]. For drug development professionals, utilizing self-validating assay workflows is paramount to accurately capturing these structure-activity nuances and advancing the most promising candidates toward preclinical in vivo models.

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Safety & Regulatory Compliance

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